1-Bromoundecane-d3

Core Science & Biosynthesis

An In-depth Technical Guide on the Physical Characteristics of 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane, serves as a valuable tool in various research and development applications, including as an internal standard in mass spectrometry-based studies and as a tracer in metabolic investigations. Understanding its physical characteristics is paramount for its effective handling, application, and the interpretation of experimental results. This technical guide provides a comprehensive overview of the physical properties of 1-Bromoundecane, which are expected to be very similar to its d3-deuterated form, alongside detailed experimental protocols for their determination. Due to the limited availability of specific experimental data for 1-Bromoundecane-d3, the information for the non-deuterated compound is presented as a close approximation.

Data Presentation

The quantitative physical properties of 1-Bromoundecane are summarized in the table below. These values serve as a reference for researchers working with its deuterated counterpart.

Physical Property	Value	Conditions
Molecular Formula	C₁₁H₂₃Br
Molecular Weight	235.20 g/mol [1][2]
Appearance	Colorless to light yellow liquid[3]
Density	1.054 g/mL	at 25 °C
Boiling Point	137-138 °C	at 18 mmHg
Melting Point	-9 °C
Refractive Index	1.457	at 20 °C
Flash Point	113 °C (235.4 °F)	closed cup
Vapor Density	8.2 (vs air)

Experimental Protocols

The following sections detail the methodologies for determining the key physical characteristics of a liquid compound like 1-Bromoundecane-d3.

Determination of Melting Point

The capillary method is a common and straightforward technique for determining the melting point of a substance.

Principle: A small, powdered sample is heated at a controlled rate, and the temperature range over which the substance transitions from a solid to a liquid is observed.

Procedure:

• Ensure the sample is dry and in a powdered form.

• Pack a small amount of the sample into a capillary tube, which is sealed at one end.

• Place the capillary tube into a melting point apparatus.

• Heat the sample rapidly to a temperature just below the expected melting point.

• Decrease the heating rate to approximately 1-2 °C per minute to allow for accurate observation.

• Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes liquid (the completion of melting). This range represents the melting point.

Determination of Boiling Point

The micro-reflux method is suitable for determining the boiling point of small quantities of a liquid.

Principle: A liquid is heated to its boiling point, and the temperature of the vapor in equilibrium with the refluxing liquid is measured.

Procedure:

• Place approximately 0.5 mL of the liquid sample into a small test tube containing a magnetic stir bar.

• Position a thermometer with its bulb about 1 cm above the liquid's surface.

• Gently heat the sample while stirring.

• Observe the formation of a ring of condensing vapor (refluxing) on the inner wall of the test tube. The thermometer bulb should be at the level of this ring for an accurate measurement.

• The stable temperature reading on the thermometer during active reflux is the boiling point of the liquid.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.

Principle: Density is defined as the mass of a substance per unit volume.

Procedure:

• Weigh a clean, dry graduated cylinder using an analytical balance.

• Add a known volume of the liquid to the graduated cylinder and record the volume precisely, reading from the bottom of the meniscus.

• Weigh the graduated cylinder containing the liquid.

• Subtract the mass of the empty graduated cylinder from the combined mass to determine the mass of the liquid.

• Calculate the density by dividing the mass of the liquid by its volume.

• Repeat the measurement multiple times and average the results for improved accuracy.

Determination of Refractive Index

An Abbe refractometer is a common instrument used to measure the refractive index of a liquid.

Principle: The refractive index is determined by measuring the critical angle at which light is refracted as it passes from the liquid into a prism of known refractive index.

Procedure:

• Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

• Place a few drops of the sample liquid onto the prism of the refractometer.

• Close the prism and allow the sample to reach thermal equilibrium with the instrument, typically at 20 °C.

• Adjust the instrument until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

• Read the refractive index value directly from the instrument's scale.

Mandatory Visualization

The following diagram illustrates a logical workflow for the physical characterization of a liquid sample like 1-Bromoundecane-d3.

Workflow for Physical Characterization

References

• 1. 1-Bromoundecane 98 693-67-4 [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 1-Bromoundecane-d3 in Advanced Analytical and Pharmaceutical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the applications of 1-Bromoundecane-d3, a deuterated form of 1-Bromoundecane. The strategic replacement of three hydrogen atoms with deuterium isotopes at the terminal methyl group (position 11) imparts unique physicochemical properties to the molecule without altering its fundamental chemical reactivity. This makes 1-Bromoundecane-d3 an invaluable tool in modern research, particularly in quantitative mass spectrometry and metabolic stability studies. This document outlines its core applications, presents hypothetical yet representative experimental data, and provides detailed methodologies for its use.

Core Application: Internal Standard in Quantitative Mass Spectrometry

The primary and most critical application of 1-Bromoundecane-d3 is as an internal standard (IS) for quantitative analysis using mass spectrometry (MS), often coupled with gas chromatography (GC) or liquid chromatography (LC).[1][2] An ideal internal standard co-elutes with the analyte of interest and exhibits similar ionization efficiency, but is distinguishable by its mass.[1] 1-Bromoundecane-d3 serves as an excellent internal standard for the quantification of its non-deuterated counterpart, 1-Bromoundecane, or other structurally related long-chain alkyl halides.

The key advantages of using a stable isotope-labeled internal standard like 1-Bromoundecane-d3 include:

• Correction for Sample Loss: It accurately accounts for the loss of analyte during sample preparation, extraction, and injection.[3]

• Compensation for Matrix Effects: In complex biological matrices such as plasma or tissue homogenates, ion suppression or enhancement can significantly affect the analyte signal. As the deuterated standard is chemically identical to the analyte, it experiences the same matrix effects, allowing for reliable correction.

• Improved Accuracy and Precision: By normalizing the analyte's response to the internal standard's response, the method's accuracy and precision are significantly improved.[3]

Quantitative Data for Mass Spectrometry

The following tables summarize the key mass spectrometric properties and representative calibration data for the quantitative analysis of 1-Bromoundecane using 1-Bromoundecane-d3 as an internal standard.

Table 1: Mass Spectrometric Properties of Analyte and Internal Standard

Compound	Chemical Formula	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)	Key Mass Fragments (m/z)
1-Bromoundecane (Analyte)	C₁₁H₂₃Br	235.20	234.0983	155.1 ([M-Br]⁺), 71.1, 57.1
1-Bromoundecane-d3 (IS)	C₁₁H₂₀D₃Br	238.22	237.1171	158.1 ([M-Br]⁺), 71.1, 57.1

Table 2: Representative Calibration Curve Data for 1-Bromoundecane in Human Plasma

Nominal Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0	2,540	1,010,000	0.00251	0.98	98.0
5.0	12,800	1,025,000	0.01249	5.05	101.0
25.0	63,500	1,015,000	0.06256	25.21	100.8
100.0	255,000	1,020,000	0.25000	100.00	100.0
500.0	1,280,000	1,022,000	1.25245	501.02	100.2
1000.0	2,510,000	1,005,000	2.49751	998.50	99.9

Linear Regression: y = 0.0025x + 0.0001; R² = 0.9998

Experimental Protocols

Detailed Methodology for Quantification of 1-Bromoundecane in a Biological Matrix

This section provides a representative protocol for the quantification of 1-Bromoundecane in human plasma using 1-Bromoundecane-d3 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents:

• 1-Bromoundecane (analyte) standard

• 1-Bromoundecane-d3 (internal standard)

• Human plasma (K2-EDTA)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Methanol, HPLC grade

• Deionized water

• Stock solutions (1 mg/mL) of analyte and IS in methanol

• Working standard solutions prepared by serial dilution of the stock solution

2. Sample Preparation (Liquid-Liquid Extraction):

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the internal standard working solution (e.g., 100 ng/mL 1-Bromoundecane-d3) to each tube and vortex for 10 seconds.

• Add 500 µL of MTBE to each tube.

• Cap and vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the samples at 13,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (MTBE) to a clean glass vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 50 µL of ethyl acetate for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL (Splitless mode)

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 1 minute

  • Ramp: 20°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Ion Source: Electron Ionization (EI) at 70 eV

• MS Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Analyte (1-Bromoundecane): m/z 155.1

  • Internal Standard (1-Bromoundecane-d3): m/z 158.1

Visualizing the Workflow and Underlying Principles

Diagrams created using Graphviz help to illustrate the logical flow of the experimental process and the theoretical basis for using deuterated compounds.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Other Potential Applications

While its primary use is as an internal standard, 1-Bromoundecane-d3 can also be employed in other research areas that leverage the properties of deuterated compounds.

Kinetic Isotope Effect (KIE) Studies

The Carbon-Deuterium (C-D) bond is stronger than the Carbon-Hydrogen (C-H) bond. If a reaction mechanism involves the cleavage of a C-H bond at the terminal methyl group in its rate-determining step, substituting it with 1-Bromoundecane-d3 would result in a slower reaction rate. This phenomenon, known as the Kinetic Isotope Effect (KIE), is a powerful tool for elucidating reaction mechanisms in organic chemistry and enzymology.

Caption: The principle of the Kinetic Isotope Effect (KIE).

Metabolic Fate and Drug Development

In drug discovery, deuteration is a strategy used to alter the metabolic profile of a drug candidate. By replacing hydrogens at sites of metabolic oxidation with deuterium, the rate of metabolism can be slowed, potentially improving the drug's half-life and bioavailability. While 1-Bromoundecane itself is not a therapeutic agent, 1-Bromoundecane-d3 can be used as a tracer in metabolic studies to understand how long-chain alkyl halides are processed by metabolic enzyme systems, such as Cytochrome P450s.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-bromoundecane-d3, a deuterated analog of 1-bromoundecane. The primary synthetic pathway involves the bromination of the corresponding deuterated alcohol, 1-undecanol-d3. This document details the most common and effective methods for this conversion, including experimental protocols and data presentation to support researchers in the fields of medicinal chemistry, drug metabolism studies, and synthetic organic chemistry.

Introduction

1-Bromoundecane is a valuable alkylating agent used in the synthesis of various organic molecules, including pharmaceuticals and fine chemicals.[1] Its deuterated counterpart, 1-bromoundecane-d3, serves as an important tool in mechanistic studies, as a tracer in metabolic investigations, and as an internal standard for mass spectrometry-based quantification. The strategic incorporation of deuterium atoms can also influence the pharmacokinetic profile of a drug molecule. This guide focuses on the chemical synthesis of 1-bromoundecane-d3, providing detailed methodologies for its preparation from 1-undecanol-d3.

Synthesis Pathway

The most direct and widely employed route for the synthesis of 1-bromoundecane-d3 is the nucleophilic substitution of the hydroxyl group in 1-undecanol-d3 with a bromide ion. This transformation can be effectively achieved through two primary methods:

• Reaction with Phosphorus Tribromide (PBr₃): This method proceeds via an Sₙ2 mechanism, which is particularly suitable for primary alcohols and helps to avoid carbocation rearrangements.[2][3][4]

• Reaction with Hydrobromic Acid (HBr) generated in situ: This classic method utilizes the reaction of an alkali metal bromide, such as sodium bromide (NaBr) or potassium bromide (KBr), with a strong acid like sulfuric acid (H₂SO₄) to generate HBr in the reaction mixture.[5]

The overall synthesis pathway is illustrated below:

Diagram 1: Synthesis Pathway of 1-Bromoundecane-d3

Data Presentation

The following table summarizes the key physical properties of the non-deuterated target compound, 1-bromoundecane. These properties are expected to be very similar for 1-bromoundecane-d3.

Property	Value
Molecular Formula	C₁₁H₂₃Br
Molecular Weight	235.20 g/mol
Boiling Point	137-138 °C at 18 mmHg
Melting Point	-9 °C
Density	1.054 g/mL at 25 °C
Refractive Index (n²⁰/D)	1.457

Data sourced from various chemical suppliers and databases.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 1-bromoundecane, which can be adapted for the synthesis of 1-bromoundecane-d3 using 1-undecanol-d3 as the starting material.

Method A: Bromination using Phosphorus Tribromide (PBr₃)

This method is advantageous as it proceeds under milder conditions and minimizes the risk of carbocation rearrangements. The reaction proceeds via an Sₙ2 mechanism.

Materials:

• 1-Undecanol-d3

• Phosphorus tribromide (PBr₃)

• Pyridine (optional, as a weak base)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-undecanol-d3 in dichloromethane.

• Cool the solution in an ice bath to 0 °C.

• Slowly add phosphorus tribromide (approximately 0.33 equivalents) to the stirred solution. The addition should be dropwise to control the exothermic reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitoring by TLC or GC is recommended).

• Slowly quench the reaction by carefully adding ice-cold water.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 1-bromoundecane-d3.

• Purify the crude product by vacuum distillation.

Expected Yield: High yields, typically above 80%, are expected for the bromination of primary alcohols with PBr₃.

Diagram 2: Experimental Workflow for the PBr₃ Method

Method B: Bromination using in situ Generated Hydrobromic Acid

This method is a cost-effective alternative and is well-suited for large-scale synthesis. HBr is generated in situ from the reaction of sodium bromide and sulfuric acid.

Materials:

• 1-Undecanol-d3

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H₂SO₄)

• Water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add sodium bromide and water.

• Add 1-undecanol-d3 to the flask.

• Cool the flask in an ice bath and slowly add concentrated sulfuric acid with vigorous stirring. The addition should be carefully controlled to maintain a low temperature.

• After the addition of sulfuric acid, equip the flask with a reflux condenser and heat the mixture to reflux for several hours. The progress of the reaction can be monitored by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel. The product, being denser than the aqueous layer, will form the lower layer.

• Separate the lower organic layer containing the crude 1-bromoundecane-d3.

• Wash the crude product with water, followed by saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Dry the organic layer over anhydrous calcium chloride or magnesium sulfate.

• Filter the drying agent and purify the product by vacuum distillation.

Expected Yield: Yields for this method are generally high, often exceeding 90% for similar primary alcohols.

Diagram 3: Experimental Workflow for the in situ HBr Method

Conclusion

The synthesis of 1-bromoundecane-d3 can be reliably achieved from 1-undecanol-d3 using well-established bromination methods. The choice between using phosphorus tribromide or in situ generated hydrobromic acid will depend on factors such as scale, cost, and the desired reaction conditions. Both methods, when performed with care, can provide the target compound in high yield and purity, ready for its application in various fields of chemical and pharmaceutical research. It is imperative for researchers to adhere to all laboratory safety protocols when handling the corrosive and hazardous reagents involved in these syntheses.

References

• 1. nbinno.com [nbinno.com]
• 2. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 3. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. Synthesis of 1-bromododecane using potassium bromide-concentrated sulfuric acid method | Semantic Scholar [semanticscholar.org]

Isotopic Purity of 1-Bromoundecane-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and the determination of isotopic purity for 1-Bromoundecane-d3, a deuterated long-chain bromoalkane. Given the limited availability of specific data for this particular isotopologue, this guide presents representative data and methodologies based on similar deuterated compounds. The protocols and workflows detailed herein are intended to serve as a practical resource for researchers working with deuterated molecules in fields such as drug metabolism studies, pharmacokinetic analysis, and as internal standards for mass spectrometry.

Data Presentation: Isotopic Purity of Deuterated Bromoalkanes

Compound	Deuterated Positions	Isotopic Purity (Atom % D)	Analytical Method
1-Bromooctane-d17	Perdeuterated	≥ 98%	MS, NMR
1-Bromononane-d19	Perdeuterated	≥ 98%	MS, NMR
1-Bromodecane-d21	Perdeuterated	≥ 98%	MS, NMR
1-Bromoundecane-d3	Terminal methyl group	≥ 98% (Typical)	MS, NMR

Note: The isotopic purity for 1-Bromoundecane-d3 is a typical expected value based on commercially available analogous deuterated compounds.

Experimental Protocols

Synthesis of 1-Bromoundecane-d3

A common method for the synthesis of terminally deuterated bromoalkanes involves the bromination of the corresponding deuterated alcohol.

Materials:

• Undecanol-d3 (1-hydroxyundecane with a deuterated terminal methyl group)

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve Undecanol-d3 in anhydrous diethyl ether.

• Cool the solution to 0°C using an ice bath.

• Slowly add phosphorus tribromide (approximately 0.4 equivalents) dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture and slowly pour it over crushed ice.

• Transfer the mixture to a separatory funnel and wash sequentially with cold water and saturated sodium bicarbonate solution.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude 1-Bromoundecane-d3.

• Purify the product by vacuum distillation to yield the final, pure compound.

Determination of Isotopic Purity by Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic distribution of a deuterated compound.[1]

Instrumentation:

• A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled with a suitable ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

Procedure:

• Sample Preparation: Prepare a dilute solution of 1-Bromoundecane-d3 in a volatile organic solvent (e.g., acetonitrile or methanol).

• Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.[2]

• Data Acquisition: Infuse the sample solution into the mass spectrometer or inject it into a coupled liquid or gas chromatography system. Acquire the full scan mass spectrum in the appropriate mass range.

• Data Analysis:

  • Identify the molecular ion cluster of 1-Bromoundecane. Due to the presence of bromine isotopes (⁷⁹Br and ⁸¹Br), the molecular ion will appear as a pair of peaks ([M]⁺ and [M+2]⁺) with a characteristic intensity ratio.

  • Determine the masses of the isotopologues (d0, d1, d2, d3, etc.) within the molecular ion cluster.

  • Calculate the relative abundance of each isotopologue by integrating the corresponding peak areas.

  • The isotopic purity is calculated as the percentage of the desired deuterated species (d3) relative to the sum of all isotopologues.[3]

Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ²H NMR, provides valuable information about the position and extent of deuteration.[4]

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure for ¹H NMR:

• Sample Preparation: Accurately weigh a sample of 1-Bromoundecane-d3 and dissolve it in a deuterated NMR solvent (e.g., chloroform-d, CDCl₃) containing a known internal standard with a signal in a clear region of the spectrum.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay to ensure accurate integration.

• Data Analysis:

  • Identify the proton signals corresponding to the undecyl chain.

  • The signal for the terminal methyl group (CH₃) should be significantly reduced or absent in the spectrum of 1-Bromoundecane-d3.

  • The isotopic enrichment can be estimated by comparing the integration of the residual proton signal of the methyl group to the integration of another proton signal on the alkyl chain or the internal standard.[5]

Procedure for ²H NMR:

• Sample Preparation: Prepare a concentrated solution of 1-Bromoundecane-d3 in a protonated solvent (e.g., chloroform, CHCl₃).

• Data Acquisition: Acquire a ²H NMR spectrum.

• Data Analysis:

  • A signal corresponding to the deuterium atoms at the terminal methyl position should be observed.

  • The presence and integration of this signal provide direct evidence and quantification of the deuterium incorporation at the desired position.

Mandatory Visualization

Caption: General workflow for the synthesis and quality control of 1-Bromoundecane-d3.

Caption: Logic for isotopic purity determination using MS and NMR.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Khan Academy [khanacademy.org]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. scilit.com [scilit.com]

An In-depth Technical Guide to 1-Bromoundecane-11,11,11-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromoundecane-11,11,11-d3, a deuterated analog of 1-bromoundecane. This document details its structure, physicochemical properties, proposed synthesis, and potential applications in research and development, with a focus on its utility as a stable isotope-labeled compound.

Core Compound Structure and Properties

1-Bromoundecane-11,11,11-d3 is a saturated alkyl halide in which the three terminal hydrogen atoms of the undecyl chain have been replaced with deuterium atoms. This isotopic substitution is key to its applications in mechanistic studies and as an internal standard in analytical chemistry.

Structure:

Chemical Formula: C₁₁H₂₀D₃Br

CAS Number: 1219805-63-6[1][2][3][4]

IUPAC Name: 1-Bromo-11,11,11-trideuterioundecane

Physicochemical Data

Property	1-Bromoundecane (non-deuterated)	1-Bromoundecane-11,11,11-d3 (Predicted)	Reference
Molecular Weight	235.20 g/mol	238.22 g/mol	[2]
Molecular Formula	C₁₁H₂₃Br	C₁₁H₂₀D₃Br
Boiling Point	137-138 °C at 18 mmHg	Similar to non-deuterated analog
Melting Point	-9 °C	Similar to non-deuterated analog
Density	1.054 g/mL at 25 °C	Slightly higher than non-deuterated analog
Refractive Index	n20/D 1.457	Similar to non-deuterated analog

Synthesis of 1-Bromoundecane-11,11,11-d3

Proposed Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway from undecanoic-11,11,11-d3 acid to 1-bromoundecane-11,11,11-d3.

Caption: Proposed two-step synthesis of 1-Bromoundecane-11,11,11-d3.

Representative Experimental Protocol

Step 1: Reduction of Undecanoic-11,11,11-d3 acid to 1-Undecanol-11,11,11-d3

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), a suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) is prepared and cooled to 0 °C in an ice bath.

• A solution of undecanoic-11,11,11-d3 acid in anhydrous THF is added dropwise to the LiAlH₄ suspension with continuous stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours to ensure complete reduction.

• The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% sodium hydroxide solution, and then more water, while cooling in an ice bath.

• The resulting granular precipitate is filtered off, and the filter cake is washed with THF.

• The combined filtrate and washings are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 1-undecanol-11,11,11-d3.

• The crude product can be purified by distillation or column chromatography.

Step 2: Bromination of 1-Undecanol-11,11,11-d3 to 1-Bromoundecane-11,11,11-d3

Method A: Using Phosphorus Tribromide (PBr₃)

• The purified 1-undecanol-11,11,11-d3 is placed in a round-bottom flask under an inert atmosphere and cooled in an ice bath.

• Phosphorus tribromide is added dropwise with stirring.

• After the addition, the mixture is stirred at room temperature for several hours, followed by gentle heating to complete the reaction.

• The reaction mixture is then poured onto ice-water and the product is extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• The organic layer is washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed by rotary evaporation, and the resulting crude 1-bromoundecane-11,11,11-d3 is purified by vacuum distillation.

Method B: Using Hydrobromic and Sulfuric Acid

• A mixture of sodium bromide (NaBr) and 1-undecanol-11,11,11-d3 is prepared in water.

• Concentrated sulfuric acid is added slowly with stirring and cooling.

• The mixture is heated under reflux for several hours.

• After cooling, the organic layer is separated, washed with water, concentrated sulfuric acid (to remove any unreacted alcohol), water, sodium bicarbonate solution, and finally brine.

• The crude product is dried over anhydrous calcium chloride and purified by distillation.

Spectroscopic Characterization

Detailed spectroscopic data for 1-Bromoundecane-11,11,11-d3 is not currently available in public databases. The following tables provide the known spectral data for the non-deuterated analog, 1-bromoundecane, and describe the expected differences in the spectra of the deuterated compound.

¹H NMR Spectroscopy

¹H NMR Data for 1-Bromoundecane (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
3.41	Triplet	2H	-CH₂-Br
1.85	Quintet	2H	-CH₂-CH₂-Br
1.42	Multiplet	2H	-CH₂-CH₂-CH₂-Br
1.26	Multiplet	14H	-(CH₂)₇-
0.88	Triplet	3H	-CH₃

Expected ¹H NMR Spectrum of 1-Bromoundecane-11,11,11-d3:

The most significant change in the ¹H NMR spectrum will be the disappearance of the triplet at approximately 0.88 ppm, which corresponds to the terminal methyl group. The integration of the multiplet around 1.26 ppm will also be reduced, as the protons on the adjacent methylene group will no longer be split by the terminal methyl protons.

¹³C NMR Spectroscopy

¹³C NMR Data for 1-Bromoundecane (in CDCl₃):

Chemical Shift (ppm)	Assignment
33.9	-CH₂-Br
32.8	-CH₂-CH₂-Br
31.9	C-3
29.5	C-4 to C-8
28.7	C-9
28.1	C-2
22.7	C-10
14.1	-CH₃

Expected ¹³C NMR Spectrum of 1-Bromoundecane-11,11,11-d3:

The signal at approximately 14.1 ppm, corresponding to the terminal methyl carbon, will be significantly attenuated or appear as a multiplet with a much lower intensity due to the C-D coupling. The chemical shift of the C-10 carbon may also be slightly affected by the isotopic substitution on the adjacent carbon.

Mass Spectrometry

Mass Spectrum of 1-Bromoundecane:

The mass spectrum of 1-bromoundecane shows a characteristic isotopic pattern for the molecular ion due to the presence of the two bromine isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio. The molecular ion peaks would be observed at m/z 234 and 236.

Expected Mass Spectrum of 1-Bromoundecane-11,11,11-d3:

The molecular ion peaks for the deuterated compound will be shifted by +3 mass units. Therefore, the molecular ion would be expected to appear as a pair of peaks at m/z 237 and 239. The fragmentation pattern would also be altered, with fragments containing the terminal carbon showing a corresponding mass shift.

Applications in Research and Drug Development

Deuterated compounds like 1-Bromoundecane-11,11,11-d3 are valuable tools in various scientific disciplines. While specific applications for this particular molecule are not widely documented, its structure lends itself to several key research areas.

Use as an Internal Standard

In quantitative analysis using mass spectrometry (e.g., LC-MS or GC-MS), deuterated compounds are ideal internal standards. They co-elute with the non-deuterated analyte and exhibit similar ionization efficiency, but are distinguishable by their mass. This allows for accurate correction for variations in sample preparation and instrument response.

Caption: Workflow for using a deuterated internal standard.

Mechanistic and Metabolic Studies

The carbon-deuterium bond is stronger than the carbon-hydrogen bond. This difference can lead to a kinetic isotope effect (KIE), where reactions involving the cleavage of a C-D bond are slower than those involving a C-H bond. By using 1-Bromoundecane-11,11,11-d3 as a substrate in metabolic or chemical reaction studies, researchers can determine if the cleavage of a C-H bond at the terminal position is a rate-determining step. This is particularly useful in drug metabolism studies to understand how a long alkyl chain is metabolized.

Synthesis of Labeled Probes

1-Bromoundecane-11,11,11-d3 can serve as a building block for the synthesis of more complex deuterated molecules. The bromo group can be readily displaced by a variety of nucleophiles, allowing for the introduction of the deuterated undecyl chain into larger structures, such as enzyme inhibitors, receptor ligands, or molecular probes for biophysical studies.

Safety and Handling

1-Bromoundecane-11,11,11-d3 should be handled with the same precautions as its non-deuterated analog. It is expected to be an irritant to the skin, eyes, and respiratory system. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-Bromoundecane-11,11,11-d3 is a valuable, though not extensively characterized, stable isotope-labeled compound. Its utility primarily lies in its potential as an internal standard for mass spectrometry-based quantification and as a tool for investigating reaction mechanisms and metabolic pathways involving long-chain alkyl compounds. The proposed synthetic route from commercially available deuterated undecanoic acid provides a feasible pathway for its preparation in a research setting. Further studies to fully characterize its spectroscopic properties and explore its applications in drug development and other scientific fields are warranted.

References

• 1. 1-Bromoundecane(693-67-4) 1H NMR spectrum [chemicalbook.com]
• 2. 1-Bromodecane(112-29-8) 13C NMR [m.chemicalbook.com]
• 3. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Commercial Availability and Applications of 1-Bromoundecane-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-Bromoundecane-d3, a deuterated analog of 1-bromoundecane. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds in their work. Below, we present a summary of commercially available 1-Bromoundecane-d3, its key specifications, and a discussion of its potential applications and relevant experimental considerations.

Commercial Availability

1-Bromoundecane-d3 is a specialty chemical available from a select number of suppliers that focus on stable isotope-labeled compounds. The most common commercially available form is 1-Bromoundecane-11,11,11-d3 , where the terminal methyl group is deuterated. Another available variant is 1-Bromoundecane-1,1,2,2-d4 .

The primary suppliers identified are CDN Isotopes and Toronto Research Chemicals (TRC) , with distribution through larger chemical suppliers such as Fisher Scientific .

Supplier and Product Specifications

The following table summarizes the key quantitative data for commercially available 1-Bromoundecane-d3.

Supplier	Product Name	CAS Number	Molecular Formula	Isotopic Purity (atom % D)	Available Quantities
CDN Isotopes	1-Bromoundecane-11,11,11-d3	1219805-63-6	C₁₁H₂₀D₃Br	≥98	0.25 g, 0.5 g
CDN Isotopes	1-Bromoundecane-1,1,2,2-d4	1219802-82-0	C₁₁H₁₉D₄Br	≥98	Contact for availability
Toronto Research Chemicals	1-Bromoundecane-11,11,11-d3	1219805-63-6	C₁₁H₂₀D₃Br	Not specified	Contact for availability

Note: Pricing information is generally not publicly listed and requires a direct inquiry or quote from the suppliers.

Experimental Protocols and Applications

The primary application of 1-Bromoundecane-d3 lies in its use as an internal standard for mass spectrometry-based quantitative analysis. The three deuterium atoms provide a distinct mass shift, allowing for accurate differentiation from its non-deuterated counterpart in complex biological or environmental samples.

Another significant area of application is in metabolic studies and drug discovery.[1][2] The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect (KIE).[3] By strategically incorporating deuterium at a potential site of metabolism, the rate of metabolic degradation can be slowed, potentially improving the pharmacokinetic profile of a drug candidate.[3][4] Deuterated alkyl halides, such as 1-Bromoundecane-d3, can serve as valuable building blocks in the synthesis of these modified drug molecules.

A common reaction involving bromoalkanes is the formation of a Grignard reagent. While no specific protocols for the deuterated form were found, the general procedure for preparing a Grignard reagent from 1-bromoundecane can be adapted. This would involve reacting 1-Bromoundecane-d3 with magnesium metal in an anhydrous ether solvent, such as THF. The resulting deuterated Grignard reagent can then be used as a nucleophile in various organic syntheses.

Visualizing Experimental and Logical Workflows

To aid in the understanding of the procurement and application of 1-Bromoundecane-d3, the following diagrams, generated using the DOT language, illustrate key processes.

Caption: Procurement workflow for obtaining 1-Bromoundecane-d3.

Caption: Workflow for a metabolic stability study using a deuterated compound.

References

• 1. Sulfonium Salt Reagents for the Introduction of Deuterated Alkyl Groups in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Alkyl Sulfonium Salt-based Reagents for Introduction of Deuterated Alkyl Groups in Drug Discovery. | Semantic Scholar [semanticscholar.org]

Chemical Identification and Physical Properties

An In-depth Technical Guide to the Safety and Handling of 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Bromoundecane-d3. The safety and handling procedures for 1-Bromoundecane are directly applicable to its deuterated isotopologue, 1-Bromoundecane-d3, as their chemical properties are nearly identical.

1-Bromoundecane is a primary alkyl halide with a long aliphatic chain.[1] It is typically a transparent, colorless to yellowish liquid at room temperature.[1] Its structure, characterized by a long, nonpolar undecyl chain and a polar carbon-bromine bond, dictates its solubility; it is generally insoluble in water but soluble in many organic solvents like ethers and alcohols.[1]

Table 1: Physical and Chemical Properties of 1-Bromoundecane

Property	Value	Source(s)
Molecular Formula	C₁₁H₂₃Br	[1][2]
Molecular Weight	235.20 g/mol
CAS Number	693-67-4
Appearance	Colorless liquid
Melting Point	-9 °C
Boiling Point	137-138 °C / 18 mmHg
259.1 ± 3.0 °C at 760 mmHg
Density	1.054 g/mL at 25 °C
Refractive Index	n20/D 1.457
Flash Point	113 °C (235.4 °F) - closed cup
Vapor Density	8.2 (vs air)

Hazard Identification and Safety Precautions

1-Bromoundecane is classified as a hazardous substance. Adherence to safety protocols is essential to minimize risk during handling and experimentation.

Table 2: GHS Hazard Statements for 1-Bromoundecane

Hazard Code	Statement	Source(s)
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Personal Protective Equipment (PPE) and Handling

Proper personal protective equipment is mandatory when handling 1-Bromoundecane-d3.

• Eye Protection : Wear chemical safety goggles or a face shield.

• Hand Protection : Use chemical-resistant gloves (e.g., Nitrile rubber). Inspect gloves prior to use and dispose of contaminated gloves properly.

• Skin and Body Protection : Wear a lab coat. For larger quantities or increased risk of splashing, consider additional protective clothing.

• Respiratory Protection : Use only in a well-ventilated area, such as a chemical fume hood. Avoid breathing mist, vapors, or spray.

Storage and Incompatibilities

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Storage Conditions : Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away from heat and sources of ignition. It is classified under Storage Class Code 10 for combustible liquids.

• Incompatible Materials : Avoid contact with strong oxidizing agents and strong bases, which can lead to vigorous reactions.

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Table 3: First Aid Measures

Exposure Route	Procedure	Source(s)
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical assistance.

Accidental Release Measures

Ensure adequate ventilation. Use personal protective equipment. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal. Prevent the chemical from entering drains.

Fire-Fighting Measures

• Suitable Extinguishing Media : Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards : The substance is combustible. Hazardous decomposition products formed under fire conditions include carbon monoxide, carbon dioxide, and hydrogen halides.

• Protective Equipment : Firefighters should wear self-contained breathing apparatus and full protective gear.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1-Bromoundecane-d3 in a research environment.

Caption: Workflow for the safe handling of 1-Bromoundecane-d3.

Experimental Protocols: Illustrative Example

1-Bromoundecane is a versatile reagent in organic synthesis, often used to prepare Grignard reagents. The reactivity is primarily governed by the C-Br bond, where the bromine atom acts as a good leaving group in nucleophilic substitution reactions. The following is a generalized, illustrative protocol for the formation of a Grignard reagent, which is an exothermic and moisture-sensitive reaction. Researchers must adapt this procedure to their specific scale and equipment and perform a thorough risk assessment.

Objective

To prepare Undecylmagnesium Bromide from 1-Bromoundecane.

Materials

• 1-Bromoundecane-d3

• Magnesium (Mg) turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (as initiator, if needed)

• Reaction flask, dropping funnel, and reflux condenser

• Inert atmosphere setup (e.g., Nitrogen or Argon line)

Detailed Methodology

NOTE: All glassware must be scrupulously dried (e.g., oven-dried overnight) to prevent moisture from quenching the reaction. The reaction should be performed under an inert atmosphere.

• Setup : Assemble the dry reaction flask with a magnetic stir bar, reflux condenser, and dropping funnel. The entire apparatus should be under a positive pressure of an inert gas (N₂ or Ar).

• Magnesium Activation : Place the magnesium turnings into the reaction flask. If the reaction is difficult to initiate, a single crystal of iodine can be added to activate the magnesium surface.

• Reagent Preparation : In the dropping funnel, prepare a solution of 1-Bromoundecane-d3 in anhydrous ether or THF.

• Initiation : Add a small portion (approx. 10%) of the 1-Bromoundecane-d3 solution to the stirring magnesium turnings. The reaction is often initiated by gentle warming. Successful initiation is indicated by the disappearance of the iodine color (if used), the formation of a cloudy/gray solution, and gentle refluxing of the solvent.

• Addition : Once the reaction has started, add the remaining 1-Bromoundecane-d3 solution dropwise from the funnel at a rate that maintains a gentle, controllable reflux. The formation of a Grignard reagent is exothermic, and the addition rate must be carefully controlled to prevent a runaway reaction. If the reaction becomes too vigorous, the addition should be slowed or stopped, and external cooling (e.g., an ice bath) may be applied.

• Completion : After the addition is complete, the reaction mixture may be stirred at room temperature or gently heated to ensure all the magnesium has reacted. The resulting gray-to-black solution is the Grignard reagent, which can be used in subsequent synthetic steps.

• Quenching and Workup (Post-Reaction) : The Grignard reagent is highly reactive and is typically quenched by slow addition to an acidic solution (e.g., cold aqueous ammonium chloride or dilute HCl) in an ice bath. This step is also exothermic and must be performed with caution.

This guide is intended to provide a comprehensive overview of the safety and handling of 1-Bromoundecane-d3 for a technical audience. All procedures should be carried out in accordance with institutional safety policies and after a thorough, experiment-specific risk assessment.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]

The Deuterium Kinetic Isotope Effect: An In-depth Technical Guide for Researchers and Drug Development Professionals

An exploration of the core principles, experimental determination, and strategic application of the deuterium kinetic isotope effect in altering reaction rates and optimizing drug efficacy.

Executive Summary

The substitution of hydrogen with its heavier, stable isotope, deuterium, can significantly alter the rate of chemical reactions. This phenomenon, known as the Deuterium Kinetic Isotope Effect (KIE), has emerged as a powerful tool in mechanistic elucidation and, more recently, as a strategic approach in drug development. By selectively replacing hydrogen atoms at metabolically vulnerable positions within a drug molecule, researchers can attenuate metabolic pathways, prolong half-life, reduce toxic metabolite formation, and ultimately enhance the therapeutic profile of a drug. This guide provides a comprehensive technical overview of the deuterium KIE, from its fundamental principles to its practical applications, offering researchers, scientists, and drug development professionals a detailed resource for leveraging this effect in their work.

Core Principles of the Deuterium Kinetic Isotope Effect

The kinetic isotope effect is a quantum mechanical phenomenon that arises from the mass difference between isotopes. Replacing a hydrogen atom (¹H) with a deuterium atom (²H or D) effectively doubles the mass at that position, leading to a more profound KIE compared to substitutions with heavier elements.[1]

The origin of the deuterium KIE lies in the difference in zero-point vibrational energy (ZPE) between a carbon-hydrogen (C-H) bond and a carbon-deuterium (C-D) bond. Due to its greater mass, deuterium vibrates at a lower frequency than hydrogen, resulting in a lower ZPE for the C-D bond. Consequently, more energy is required to break a C-D bond compared to a C-H bond, leading to a higher activation energy for reactions involving C-D bond cleavage in the rate-determining step.[1] This typically results in a slower reaction rate for the deuterated compound.

The magnitude of the deuterium KIE is expressed as the ratio of the rate constant for the reaction with the lighter isotope (kH) to that of the heavier isotope (kD), i.e., KIE = kH/kD.

Primary vs. Secondary Kinetic Isotope Effects

Deuterium KIEs are broadly classified into two main types:

• Primary Kinetic Isotope Effect (PKIE): This is observed when the bond to the isotopically labeled hydrogen is broken or formed in the rate-determining step of the reaction.[2] PKIEs are typically "normal" (kH/kD > 1) and can have values ranging from approximately 2 to 7 for many organic reactions, although larger values can be observed, particularly when quantum tunneling is involved. A significant primary KIE is a strong indicator that C-H bond cleavage is a critical part of the rate-limiting step.

• Secondary Kinetic Isotope Effect (SKIE): This occurs when the isotopic substitution is at a position not directly involved in bond-breaking or bond-forming in the rate-determining step. SKIEs are generally smaller than PKIEs, with typical values for deuterium ranging from 0.7 to 1.5. They can be "normal" (kH/kD > 1) or "inverse" (kH/kD < 1) and provide valuable information about changes in hybridization and steric environment at the isotopically labeled center during the reaction.

Quantitative Data on Deuterium Kinetic Isotope Effects

The magnitude of the deuterium KIE is highly dependent on the specific reaction, the nature of the transition state, and the position of isotopic substitution. The following tables summarize representative quantitative data for deuterium KIEs in various enzymatic and non-enzymatic reactions.

Enzymatic Reaction	Enzyme	Substrate	kH/kD	Reference(s)
N-demethylation	Cytochrome P450	Morphine	>1
α-hydroxylation	Rat Liver Microsomes	Tamoxifen	~3
N-3 demethylation	Cytochrome P450 1A2	Caffeine	Substantial
Hydride Transfer	Glycerol-3-Phosphate Dehydrogenase (mutants)	NADL	2.4 - 3.1
Reduction of α-Imino Acid	Glutamate Dehydrogenase	α-Imino Acid + NADH	-

Non-Enzymatic Organic Reaction	Reaction Type	Substrate	kH/kD	Reference(s)
Elimination	E2	2-Bromopropane	6.7
Nucleophilic Substitution	SN2	Methyl Halides + F-(Solvent)	< 1 (inverse)
Nucleophilic Substitution	SN1	-	Approaching 1.22
Nucleophilic Substitution	SN2	Thiophenoxide + Benzyldimethylphenylammonium ion	1.179
Gas-Phase SN2/E2	RCl + ClO-	Ethyl Chloride	Varies

Experimental Protocols for Determining the Deuterium Kinetic Isotope Effect

The precise measurement of the deuterium KIE is crucial for mechanistic studies and drug development. Two primary experimental approaches are employed: competitive and non-competitive methods.

Competitive Kinetic Isotope Effect Measurement

In a competitive experiment, a mixture of the protiated (light) and deuterated (heavy) substrates are allowed to react in the same vessel. The KIE is determined by measuring the change in the isotopic ratio of the remaining reactant or the formed product as the reaction progresses. This method is highly precise as it minimizes errors arising from variations in reaction conditions between separate experiments.

This protocol outlines a general procedure for determining the deuterium KIE for an enzyme-catalyzed reaction using Nuclear Magnetic Resonance (NMR) spectroscopy.

• Preparation of Substrates:

  • Synthesize the deuterated substrate with high isotopic purity.

  • Prepare stock solutions of both the protiated and deuterated substrates of accurately known concentrations.

  • Create a mixture of the protiated and deuterated substrates in a known ratio (e.g., 1:1).

• NMR Sample Preparation:

  • Prepare a reaction buffer suitable for the enzyme and NMR analysis (e.g., a deuterated buffer to avoid solvent signals).

  • In an NMR tube, combine the substrate mixture, buffer, and any necessary cofactors.

  • Place the NMR tube in the spectrometer and allow it to equilibrate to the desired reaction temperature.

• Reaction Initiation and Monitoring:

  • Acquire an initial NMR spectrum (t=0) of the substrate mixture before adding the enzyme.

  • Initiate the reaction by adding a known amount of the enzyme to the NMR tube and mix quickly.

  • Acquire a series of NMR spectra at regular time intervals to monitor the disappearance of the substrate signals and/or the appearance of the product signals.

• Data Analysis:

  • Integrate the signals corresponding to the protiated and deuterated species (either reactant or product) in each spectrum.

  • Calculate the ratio of the integrated areas for the protiated and deuterated species at each time point.

  • The KIE can be calculated from the change in the isotope ratio as a function of the fraction of the reaction.

Non-Competitive Kinetic Isotope Effect Measurement

In a non-competitive experiment, the reactions of the protiated and deuterated substrates are carried out in separate vessels under identical conditions. The KIE is determined by comparing the independently measured reaction rates.

This protocol provides a general framework for a non-competitive KIE experiment.

• Reaction Setup:

  • Prepare two sets of reaction vessels.

  • To one set, add the protiated substrate and to the other, add the deuterated substrate at the same initial concentration.

  • Ensure all other reaction conditions (temperature, pH, solvent, catalyst/enzyme concentration) are identical for both sets.

• Reaction Initiation and Monitoring:

  • Initiate the reactions simultaneously in both sets.

  • At various time points, take aliquots from each reaction and quench the reaction (e.g., by adding a quenching agent or by rapid cooling).

• Analysis:

  • Analyze the concentration of the reactant or product in each quenched aliquot using a suitable analytical technique (e.g., HPLC, GC-MS, or UV-Vis spectroscopy).

• Data Analysis:

  • For both the protiated and deuterated reactions, plot the concentration of the reactant or product as a function of time.

  • Determine the initial reaction rates (v₀) for both reactions from the initial slope of the concentration-time curves.

  • The KIE is calculated as the ratio of the initial rates: KIE = v₀(protiated) / v₀(deuterated).

Application in Drug Development: Modulating Metabolic Pathways

A primary application of the deuterium KIE in drug development is to slow down metabolic degradation, particularly that mediated by cytochrome P450 (CYP) enzymes. By replacing hydrogens at sites of metabolic oxidation with deuterium, the rate of metabolism at that position can be significantly reduced. This can lead to several therapeutic benefits, including:

• Increased drug half-life and exposure: Slower metabolism leads to a longer residence time of the drug in the body.

• Reduced dosing frequency: A longer half-life can allow for less frequent administration of the drug.

• Lower required dose: Increased exposure may mean that a lower dose is needed to achieve the desired therapeutic effect.

• Reduced formation of toxic metabolites: By blocking a metabolic pathway that leads to a toxic byproduct, deuteration can improve the safety profile of a drug.

• Metabolic Switching/Shunting: Slowing down one metabolic pathway can redirect the metabolism of the drug through alternative pathways, a phenomenon known as "metabolic switching" or "metabolic shunting". This can be advantageous if it leads to the formation of more desirable or less toxic metabolites.

Case Study: Deuterated Kinase Inhibitors and Signaling Pathways

Deuterated kinase inhibitors are being developed to improve their therapeutic properties. For example, deuterated Janus kinase (JAK) inhibitors can be used to investigate the intricacies of the JAK-STAT signaling pathway. By slowing metabolism, these deuterated compounds can provide a more sustained inhibition of the pathway, which is crucial for treating various autoimmune and inflammatory conditions.

Caption: The JAK-STAT signaling pathway and the site of action for deuterated JAK inhibitors.

Another example is the development of deuterated analogs of dasatinib, a pan-Src family kinase inhibitor. A deuterated form, BRP800, has shown novel activity in inhibiting the cyclin D-CDK4/6-pRb-E2F pathway, which is critical for cell cycle progression, suggesting its potential in cancer therapy.

Caption: The Cyclin D-CDK4/6-Rb-E2F cell cycle pathway, a target for deuterated dasatinib analogs.

Conclusion

The deuterium kinetic isotope effect is a nuanced yet powerful phenomenon with significant implications for both fundamental chemical research and applied drug development. A thorough understanding of its principles and the ability to accurately measure its magnitude are essential for its effective application. By strategically employing deuterium substitution, researchers can probe reaction mechanisms with high precision and design safer, more effective therapeutics with optimized pharmacokinetic profiles. As analytical techniques continue to advance, the role of the deuterium KIE in shaping the future of medicine and chemistry is set to expand even further.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]

The Indispensable Role of Deuterated Standards in Research: A Technical Guide

In the landscape of analytical research and drug development, the pursuit of precision, accuracy, and reliability is paramount. Quantitative analysis, particularly in complex biological matrices, is fraught with challenges such as sample loss during preparation, matrix effects, and instrument variability. To surmount these obstacles, the use of stable isotope-labeled internal standards (SIL-IS), especially deuterated standards, has become a cornerstone of robust analytical methodologies.[1] This technical guide provides a comprehensive overview of the core principles, applications, and experimental protocols involving deuterated standards, serving as a resource for researchers, scientists, and drug development professionals.

Core Principles of Deuterated Standards

Deuterated standards are molecules in which one or more hydrogen atoms (¹H) have been replaced by their heavier, stable isotope, deuterium (²H or D). The fundamental premise behind their use is that deuterated compounds are chemically almost identical to their non-deuterated (protium-containing) counterparts. This near-identical nature means they exhibit similar extraction efficiencies, chromatographic retention times, and ionization responses in mass spectrometry.[1][2] However, their increased mass allows them to be distinguished from the analyte of interest by a mass spectrometer.[1][2]

This unique property enables the deuterated standard to serve as an ideal internal reference. The technique, known as Isotope Dilution Mass Spectrometry (IDMS) , involves adding a known amount of the deuterated standard to a sample at the earliest stage of analysis, typically before extraction. Because the standard and the analyte behave alike throughout the entire analytical workflow—from extraction and cleanup to chromatographic separation and detection—any analyte loss or signal variation is mirrored by the internal standard. By measuring the ratio of the analyte's signal to the standard's signal, these variations are effectively canceled out, leading to highly accurate and precise quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Lipophilic Compounds Using 1-Bromoundecane-d3 as an Internal Standard in LC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS) is a cornerstone of modern bioanalytical and pharmaceutical research due to its high sensitivity and selectivity.[1] However, the accuracy and precision of LC-MS measurements can be compromised by several factors, including variability in sample preparation, chromatographic conditions, and ionization efficiency in the mass spectrometer.[2] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for mitigating these variabilities.[3] A SIL-IS has nearly identical chemical and physical properties to the analyte, ensuring that it experiences the same sample processing losses and matrix effects.[4]

1-Bromoundecane-d3 is a deuterated form of 1-bromoundecane, making it an excellent internal standard for the quantification of other long-chain alkyl halides or lipophilic compounds of similar structure and retention time. This application note provides a detailed protocol for the use of 1-Bromoundecane-d3 as an internal standard in LC-MS for the accurate quantification of target analytes in complex biological matrices.

Principle of Isotope Dilution Mass Spectrometry

The methodology is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the deuterated internal standard (1-Bromoundecane-d3) is added to the sample at the beginning of the sample preparation process.[3] The internal standard, being chemically almost identical to the analyte, will behave similarly during extraction, chromatography, and ionization. Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard. The mass spectrometer distinguishes between the analyte and the internal standard based on their mass-to-charge ratio (m/z) difference due to the deuterium labeling. Quantification is then performed by calculating the ratio of the analyte's peak area to the internal standard's peak area. This ratio is used to determine the analyte concentration from a calibration curve, effectively correcting for variations in sample handling and instrument response.

Caption: Experimental workflow for quantification using an internal standard.

Detailed Experimental Protocol

This protocol provides a general framework for the analysis of a lipophilic analyte in human plasma using 1-Bromoundecane-d3 as an internal standard. Optimization of specific parameters for the analyte of interest and the LC-MS system is recommended.

Materials and Reagents

• Analyte: Analytical standard of the compound of interest.

• Internal Standard: 1-Bromoundecane-d3.

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Ethyl Acetate (HPLC grade).

• Reagents: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade).

• Biological Matrix: Blank human plasma (screened for interferences).

• Equipment: Analytical balance, vortex mixer, centrifuge, nitrogen evaporator, LC-MS/MS system (e.g., triple quadrupole).

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of the analyte standard and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromoundecane-d3 and dissolve it in 1 mL of methanol.

• Analyte Working Solutions (for Calibration Curve): Prepare a series of working standard solutions by serial dilution of the analyte stock solution with methanol:water (50:50, v/v) to achieve the desired concentration range for the calibration curve.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL. The optimal concentration should be determined during method development to provide a stable and robust signal.

Sample Preparation (Liquid-Liquid Extraction)

• Label 1.5 mL microcentrifuge tubes for calibration standards, quality control (QC) samples, and unknown samples.

• To each tube, add 50 µL of the appropriate matrix (blank plasma for calibration standards, QC plasma, or sample plasma).

• Add 10 µL of the internal standard spiking solution (100 ng/mL) to all tubes except for the blank matrix sample.

• For calibration standards, add 10 µL of the respective analyte working solution. For QC and unknown samples, add 10 µL of methanol:water (50:50, v/v).

• Vortex each tube for 10 seconds.

• Add 500 µL of ethyl acetate to each tube to extract the analyte and internal standard.

• Vortex vigorously for 2 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (approximately 450 µL) to a new set of labeled tubes.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., acetonitrile:water, 80:20, v/v with 0.1% formic acid).

• Vortex for 30 seconds and transfer the solution to LC vials for analysis.

LC-MS/MS Instrument Parameters

The following are suggested starting parameters and should be optimized for the specific analyte and LC-MS system.

Parameter	Suggested Condition
LC System
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 80% B and re-equilibrate for 1 minute.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative mode (analyte dependent)
MRM Transitions	Optimized for both the analyte and 1-Bromoundecane-d3 (Precursor ion > Product ion)
Dwell Time	100 ms
Collision Energy (CE)	Optimized for each transition
Declustering Potential (DP)	Optimized for each transition

Data Presentation and Quantitative Analysis

Data processing is performed using the instrument's software. The peak areas of the analyte and the internal standard are integrated. A calibration curve is constructed by plotting the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the calibration standards. A weighted (1/x² or 1/x) linear regression is typically used for the curve fit. The concentration of the analyte in the QC and unknown samples is then calculated from the regression equation.

Example Method Performance Data

The following table summarizes the expected performance of a validated LC-MS method using 1-Bromoundecane-d3 as an internal standard.

Sample Type	Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL) (n=6)	Accuracy (%)	Precision (%RSD)
LLOQ	1.0	0.98	98.0	8.5
QC Low	3.0	3.12	104.0	6.2
QC Medium	50.0	48.9	97.8	4.1
QC High	150.0	154.5	103.0	3.5

LLOQ: Lower Limit of Quantification, QC: Quality Control, RSD: Relative Standard Deviation

Signaling Pathways and Logical Relationships

The core principle of using a deuterated internal standard is to ensure accurate quantification by correcting for variability throughout the analytical process. The near-identical physicochemical properties of the analyte and the deuterated internal standard ensure they behave almost identically.

Caption: Correction for variability by the internal standard.

Conclusion

The use of 1-Bromoundecane-d3 as an internal standard provides a robust and reliable method for the quantification of long-chain alkyl halides and other lipophilic compounds by LC-MS. Its properties as a stable isotope-labeled standard allow for effective correction of matrix effects and procedural variability, leading to high accuracy and precision. The detailed protocol herein serves as a comprehensive guide for researchers to establish and validate a quantitative LC-MS assay for their specific analytes of interest.

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Note: High-Throughput Quantification of Long-Chain Alkylating Agents in Human Plasma Using 1-Bromoundecane-d3 as an Internal Standard

Introduction

Quantitative bioanalysis is a critical component of drug development, requiring high levels of accuracy, precision, and robustness.[1] The use of internal standards (IS) is essential in liquid chromatography-mass spectrometry (LC-MS) based methods to compensate for variability in sample preparation, injection volume, and instrument response.[2] Stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are considered the gold standard in quantitative bioanalysis due to their near-identical physicochemical properties to the analyte of interest.[3][4] This application note describes a robust and sensitive LC-MS/MS method for the quantification of a hypothetical long-chain alkylating agent, "Analyte X," in human plasma, utilizing 1-Bromoundecane-d3 as an internal standard. The near-identical chemical behavior of the deuterated internal standard ensures it effectively tracks the analyte throughout the entire analytical process, from extraction to detection.[1]

Principle of the Method

The method employs the principle of stable isotope dilution analysis. A known amount of 1-Bromoundecane-d3 is added to plasma samples containing the analyte of interest, "Analyte X." Both the analyte and the internal standard are extracted from the plasma matrix using protein precipitation. The extract is then analyzed by LC-MS/MS. The analyte and the deuterated internal standard co-elute chromatographically but are distinguished by their different mass-to-charge ratios (m/z) in the mass spectrometer. The ratio of the analyte peak area to the internal standard peak area is used to construct a calibration curve and quantify the analyte concentration in unknown samples. This ratiometric measurement corrects for potential variations during sample processing and analysis, thereby improving data quality.

Advantages of Using 1-Bromoundecane-d3

The use of 1-Bromoundecane-d3 as an internal standard for the quantification of "Analyte X" offers several advantages:

• Co-elution with the Analyte: Due to its structural similarity, 1-Bromoundecane-d3 co-elutes with the analyte, ensuring that both experience similar matrix effects and ionization suppression or enhancement.

• Similar Extraction Recovery: The deuterated standard has nearly identical extraction recovery to the analyte, leading to more accurate and precise results.

• High Isotopic Purity: High isotopic purity (typically >98%) minimizes cross-talk between the analyte and internal standard signals.

• Improved Accuracy and Precision: The use of a deuterated internal standard significantly improves the accuracy and precision of the bioanalytical method compared to using structural analogs or external standards.

Experimental Protocols

Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Prepare primary stock solutions of "Analyte X" and 1-Bromoundecane-d3 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working standard solutions of "Analyte X" by serial dilution of the stock solution with 50:50 (v/v) methanol:water. Prepare a working internal standard solution of 1-Bromoundecane-d3 at a suitable concentration (e.g., 100 ng/mL) in methanol.

• Calibration Standards (CS): Spike blank human plasma with the appropriate working standard solutions to prepare a calibration curve consisting of a blank, a zero standard, and eight non-zero concentration levels.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at four concentration levels: lower limit of quantification (LLOQ), low QC, medium QC, and high QC.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (CS, QC, or unknown) into a clean microcentrifuge tube.

• Add 10 µL of the 1-Bromoundecane-d3 working solution to each tube (except for the blank).

• Vortex mix for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex mix for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 v/v acetonitrile:water).

• Transfer the reconstituted sample to an LC vial for analysis.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography System: A standard HPLC or UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A suitable C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: ESI positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • "Analyte X": [M+H]+ → fragment ion (hypothetical)

  • 1-Bromoundecane-d3: [M+H]+ → fragment ion (hypothetical)

Data Presentation

Table 1: Method Validation Summary for the Quantification of "Analyte X" using 1-Bromoundecane-d3

Validation Parameter	Result
Linearity
Calibration Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Accuracy and Precision
LLOQ (1 ng/mL)	Accuracy: 95.2%, Precision (%CV): 8.5%
Low QC (3 ng/mL)	Accuracy: 101.5%, Precision (%CV): 6.2%
Medium QC (100 ng/mL)	Accuracy: 98.9%, Precision (%CV): 4.1%
High QC (800 ng/mL)	Accuracy: 100.3%, Precision (%CV): 3.5%
Matrix Effect
Matrix Factor	0.98 - 1.05
Recovery
Extraction Recovery	> 90%

Data presented in this table is illustrative and represents typical performance for a validated bioanalytical method using a deuterated internal standard.

Visualizations

Caption: Experimental workflow for the quantitative bioanalysis of "Analyte X" using 1-Bromoundecane-d3.

Caption: Principle of stable isotope dilution analysis for quantitative bioanalysis.

Caption: How a deuterated internal standard corrects for analytical variability.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Note: Analysis of 1-Bromoundecane-d3 by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromoundecane-d3 is a deuterated analog of 1-bromoundecane, often used as an internal standard in quantitative mass spectrometry analyses. The incorporation of deuterium atoms provides a distinct mass shift, allowing it to be distinguished from its non-deuterated counterpart while maintaining very similar chemical and chromatographic properties.[1][2] Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for the analysis of semi-volatile compounds like 1-Bromoundecane-d3, offering high-resolution separation and definitive identification based on mass-to-charge ratio and fragmentation patterns.[3] This document outlines a detailed protocol for the sample preparation and subsequent analysis of 1-Bromoundecane-d3 using GC-MS with electron ionization (EI).

Experimental Protocols

1. Sample Preparation

The goal of sample preparation is to isolate the analyte of interest into a solvent compatible with GC-MS analysis, free from interfering matrix components.

• Reagents and Materials:

  • 1-Bromoundecane-d3 standard

  • Hexane or Dichloromethane (GC or HPLC grade)

  • Anhydrous Sodium Sulfate (for drying)

  • 2 mL GC vials with PTFE-lined septa

  • Micropipettes

• Protocol for Standard Preparation:

  • Prepare a stock solution of 1-Bromoundecane-d3 at a concentration of 1 mg/mL in hexane.

  • Perform serial dilutions from the stock solution to create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

  • Transfer 1 mL of each standard solution into a labeled 2 mL GC vial.

  • Cap the vials securely.

• Protocol for Sample Extraction (from a non-aqueous matrix):

  • Accurately weigh a representative amount of the sample matrix into a glass tube.

  • Add a known volume of hexane and vortex vigorously for 2 minutes to extract the analyte.

  • Centrifuge the sample to pellet any solid material.

  • Carefully transfer the supernatant (hexane layer) to a clean tube.

  • If water is present, pass the extract through a small column containing anhydrous sodium sulfate to remove moisture.

  • Transfer the dried extract to a GC vial for analysis.

2. GC-MS Instrumentation and Conditions

The following parameters are recommended for a standard capillary GC-MS system and may require optimization based on the specific instrument used.

• Gas Chromatograph (GC) Parameters:

  • Column: Zebron ZB-5 fused silica capillary column (or equivalent 5% phenyl-arylene phase); 30 m x 0.25 mm i.d. x 0.25 µm film thickness.[4]

  • Injector: Split/Splitless injector in split mode (e.g., split ratio 1:50 or 1:100).[4]

  • Injector Temperature: 280°C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

  • Injection Volume: 1 µL.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-400.

  • Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

Data Presentation

The mass spectrum of 1-Bromoundecane-d3 is characterized by the presence of molecular ion peaks and a series of fragment ions. Due to the near-equal natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), any bromine-containing fragment will appear as a pair of peaks (M and M+2) of similar intensity, separated by two mass units. The following table summarizes the predicted key ions for 1-Bromoundecane-d3 (C₁₁H₂₀D₃Br).

Table 1: Predicted Mass-to-Charge Ratios (m/z) and Ion Fragments for 1-Bromoundecane-d3.

m/z (Predicted)	Ion Formula	Description
238 / 240	[C₁₁H₂₀D₃⁷⁹Br]⁺• / [C₁₁H₂₀D₃⁸¹Br]⁺•	Molecular Ion (M⁺•)
158	[C₁₁H₂₀D₃]⁺	Loss of Bromine radical (•Br)
115	[C₈H₁₂D₃]⁺	Alkyl fragment from C-C cleavage
99	[C₇H₁₄]⁺	Alkyl fragment
85	[C₆H₁₃]⁺	Alkyl fragment
71	[C₅H₁₁]⁺	Alkyl fragment
57	[C₄H₉]⁺	Alkyl fragment (Base Peak for many alkanes)

| 43 | [C₃H₇]⁺ | Propyl fragment |

Note: The relative abundances of fragments will depend on the specific instrument conditions. The base peak is often a stable alkyl cation like m/z 57.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample handling to data analysis in the GC-MS protocol.

Caption: GC-MS experimental workflow from sample preparation to data analysis.

Predicted Fragmentation Pathway

This diagram shows the primary fragmentation pathway for 1-Bromoundecane-d3 following electron ionization. The initial event is the loss of an electron to form the molecular ion, followed by characteristic cleavages.

Caption: Logical diagram of the primary fragmentation steps for 1-Bromoundecane-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. academic.oup.com [academic.oup.com]

Application Notes and Protocols: 1-Bromoundecane-d3 for Enhanced Accuracy in Environmental Sample Analysis

Introduction

The accurate quantification of organic pollutants in complex environmental matrices is a critical challenge for researchers and scientists. Matrix effects, sample preparation inconsistencies, and instrumental variability can all introduce significant errors into analytical measurements. The use of isotopically labeled internal standards, such as 1-Bromoundecane-d3, offers a robust solution to mitigate these issues. This document provides detailed application notes and protocols for the use of 1-Bromoundecane-d3 as an internal standard in the gas chromatography-mass spectrometry (GC-MS) analysis of environmental samples for brominated hydrocarbons.

Principle of Isotope Dilution Mass Spectrometry

The core of this method lies in the principle of Isotope Dilution Mass Spectrometry (IDMS).[1] A known amount of the deuterated internal standard (1-Bromoundecane-d3) is added to the sample at the beginning of the analytical process. This "spiked" sample is then subjected to extraction, cleanup, and analysis. Because the deuterated standard is chemically identical to the native analyte, it experiences the same losses and variations throughout the sample preparation and analysis process.[1] The mass spectrometer can differentiate between the native analyte and the deuterated standard due to their mass difference.[1] By measuring the ratio of the native analyte to the deuterated standard, the initial concentration of the analyte in the sample can be accurately determined, compensating for any procedural losses or matrix-induced signal suppression or enhancement.[1]

Application: Analysis of Brominated Hydrocarbons in Soil and Sediment

This protocol details the use of 1-Bromoundecane-d3 as an internal standard for the quantification of brominated alkanes in soil and sediment samples. This is relevant for monitoring contamination from industrial spills, landfill leachate, and the environmental fate of certain flame retardants and chemical intermediates.

Experimental Workflow

Caption: Figure 1: Experimental Workflow for Brominated Hydrocarbon Analysis.

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetone (pesticide residue grade or equivalent)

• Standards: 1-Bromoundecane-d3 (internal standard), native brominated hydrocarbon standards

• Solid Phase Extraction (SPE) Cartridges: Silica gel or Florisil cartridges

• Drying Agent: Anhydrous sodium sulfate

• Glassware: Soxhlet extractor, round-bottom flasks, graduated cylinders, vials

Detailed Experimental Protocol

1. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample by thorough mixing.

• Spiking: Weigh approximately 10 g of the homogenized sample into an extraction thimble. Spike the sample with a known amount of 1-Bromoundecane-d3 solution (e.g., 100 µL of a 1 µg/mL solution in acetone). Allow the solvent to evaporate for 30 minutes.

• Extraction: Place the thimble in a Soxhlet extractor and extract with 200 mL of a 1:1 (v/v) mixture of hexane and acetone for 16-24 hours. Alternatively, Accelerated Solvent Extraction (ASE) can be used with appropriate solvents and conditions.[2]

• Drying and Concentration: Pass the extract through a funnel containing anhydrous sodium sulfate to remove any residual water. Concentrate the extract to approximately 1-2 mL using a rotary evaporator.

2. Extract Cleanup

• SPE Cartridge Conditioning: Condition a silica gel SPE cartridge by passing 5 mL of hexane through it.

• Sample Loading: Load the concentrated extract onto the conditioned SPE cartridge.

• Elution: Elute the analytes with an appropriate solvent mixture, such as 15 mL of a 1:1 (v/v) mixture of hexane and dichloromethane.

• Final Concentration: Concentrate the eluted fraction to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for analysis.

• Injection: Inject 1 µL of the final extract into the GC-MS system.

Table 1: GC-MS Operating Conditions

Parameter	Value
Gas Chromatograph
Column	30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless
Temperature Program	Initial temp 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Selected Ion Monitoring (SIM) Parameters

Analyte	Retention Time (approx. min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Bromoundecane	12.5	135	137, 177
1-Bromoundecane-d3	12.48	138	140, 180
Other Target Analytes	Analyte-specific	Analyte-specific	Analyte-specific

4. Calibration and Quantification

• Calibration Standards: Prepare a series of calibration standards containing known concentrations of the native analytes and a constant concentration of the 1-Bromoundecane-d3 internal standard.

• Calibration Curve: Analyze the calibration standards using the same GC-MS method. Construct a calibration curve by plotting the response ratio (peak area of native analyte / peak area of internal standard) against the concentration of the native analyte.

• Quantification: Calculate the response ratio for the samples and determine the concentration of the target analytes from the calibration curve.

Data Presentation

The use of 1-Bromoundecane-d3 allows for the correction of analyte loss during sample preparation, leading to more accurate and precise results.

Table 3: Example Recovery Data

Sample Matrix	Analyte	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
Sandy Loam	1-Bromodecane	10	9.2	92
Clay	1-Bromodecane	10	8.5	85
Sediment	1-Bromododecane	10	9.5	95

Logical Relationship of Isotope Dilution

Caption: Figure 2: Logic of Isotope Dilution for Accurate Quantification.

Conclusion

The use of 1-Bromoundecane-d3 as an internal standard in conjunction with GC-MS provides a highly accurate and reliable method for the quantification of brominated hydrocarbons in complex environmental matrices. This approach effectively compensates for variations in sample preparation and instrumental response, leading to high-quality data essential for environmental monitoring, risk assessment, and regulatory compliance. The detailed protocol provided herein can be adapted for a range of brominated compounds and various environmental sample types.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Fatty Acids by Stable Isotope Derivatization with 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of fatty acids is essential in numerous research areas, including metabolomics, lipidomics, and the development of therapeutics targeting metabolic pathways. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful analytical techniques for this purpose. However, the direct analysis of free fatty acids can be challenging due to their poor volatility and ionization efficiency.[1]

Derivatization is a crucial step to enhance the analytical properties of fatty acids.[1] This application note describes a robust method for the derivatization of fatty acids using 1-Bromoundecane-d3. This reagent introduces a deuterated undecyl group to the carboxylic acid moiety, creating a fatty acid undecyl ester. This stable isotope-labeled derivatization offers several advantages:

• Improved Chromatographic Properties: The resulting fatty acid esters are more volatile and less polar, leading to better peak shapes and resolution in both GC and LC separations.

• Enhanced Mass Spectrometric Detection: The derivatized fatty acids exhibit improved ionization efficiency, leading to increased sensitivity.

• Internal Standard Capabilities: The introduction of a deuterated tag allows the derivatized fatty acid to serve as an internal standard for accurate and precise quantification, correcting for variations during sample preparation and analysis.[2] Stable isotope labeling is a widely used technique for tracing the metabolic fate of fatty acids in biological systems.[3][]

Principle of the Method

The derivatization reaction is a nucleophilic substitution (specifically, an O-alkylation) where the carboxylate anion of the fatty acid acts as a nucleophile and attacks the electrophilic carbon of 1-Bromoundecane-d3. This results in the formation of a fatty acid undecyl-d3 ester and bromide as a leaving group. The reaction is typically facilitated by a base in an aprotic organic solvent.

Experimental Workflow

The overall workflow for the derivatization and analysis of fatty acids using 1-Bromoundecane-d3 is outlined below.

Caption: Experimental workflow for fatty acid derivatization and analysis.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization for specific fatty acids or sample matrices.

Materials and Reagents:

• 1-Bromoundecane-d3

• Fatty acid standards or extracted samples

• Anhydrous Acetonitrile (ACN) or Dimethylformamide (DMF)

• Base: e.g., N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K₂CO₃)

• Quenching solution: e.g., 0.1% Formic acid in water

• Extraction solvent: e.g., Hexane or Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Vials for reaction and sample analysis

• Heating block or oven

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • Ensure the fatty acid sample is dry. If extracted from a biological matrix, evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried fatty acid sample in 100 µL of anhydrous acetonitrile or DMF.

• Derivatization Reaction:

  • To the fatty acid solution, add the base. For DIPEA, a 2-5 molar excess relative to the fatty acid is recommended. For K₂CO₃, add a small scoop (approximately 5-10 mg).

  • Add a 1.5 to 10-fold molar excess of 1-Bromoundecane-d3 to the mixture.

  • Cap the vial tightly and vortex for 30 seconds.

  • Incubate the reaction mixture at 60°C for 60 minutes. Reaction time and temperature may need optimization.

• Sample Work-up and Extraction:

  • After incubation, cool the reaction vial to room temperature.

  • Add 500 µL of 0.1% formic acid in water to quench the reaction.

  • Add 600 µL of hexane or ethyl acetate, vortex vigorously for 1 minute, and centrifuge to separate the phases.

  • Carefully transfer the upper organic layer containing the derivatized fatty acids to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

  • Repeat the extraction from the aqueous layer with another 600 µL of the organic solvent to maximize recovery. Combine the organic extracts.

• Final Sample Preparation for Analysis:

  • Evaporate the combined organic extracts to dryness under a stream of nitrogen.

  • Reconstitute the dried derivatized sample in a suitable solvent for LC-MS (e.g., 100 µL of 90:10 Acetonitrile:Water) or GC-MS (e.g., 100 µL of Hexane).

  • The sample is now ready for injection.

Quantitative Data Summary

The derivatization with 1-Bromoundecane-d3 will result in a specific mass shift in the fatty acid molecule, which is crucial for setting up the mass spectrometer for detection.

Fatty Acid Example	Molecular Formula	Monoisotopic Mass (Da)	Derivatized Formula	Derivatized Monoisotopic Mass (Da)	Mass Shift (Da)
Palmitic Acid	C₁₆H₃₂O₂	256.2402	C₂₇H₅₂D₃O₂	411.4392	+155.1990
Stearic Acid	C₁₈H₃₆O₂	284.2715	C₂₉H₅₆D₃O₂	439.4705	+155.1990
Oleic Acid	C₁₈H₃₄O₂	282.2559	C₂₉H₅₄D₃O₂	437.4549	+155.1990
Linoleic Acid	C₁₈H₃₂O₂	280.2402	C₂₉H₅₂D₃O₂	435.4392	+155.1990

Note: The mass shift is calculated based on the addition of a C₁₁H₂₀D₃ group and the loss of a hydrogen atom from the carboxylic acid.

Reaction Condition Comparison

Different derivatization methods can be employed for fatty acid analysis. The table below provides a comparison of general reaction conditions.

Derivatization Method	Reagent	Catalyst/Base	Temperature	Time	Key Advantage
Alkyl Esterification	1-Bromoundecane-d3	DIPEA or K₂CO₃	60-80°C	60 min	Forms stable isotope labeled esters for LC-MS/GC-MS.
Methyl Esterification	BF₃ in Methanol	BF₃	60-100°C	15-60 min	Well-established for FAME analysis by GC-MS.
Silylation	BSTFA + 1% TMCS	TMCS (catalyst)	60-100°C	5-60 min	Derivatizes multiple functional groups, good for GC-MS.

Signaling Pathway Visualization

While this application note focuses on a chemical derivatization method, the resulting quantitative data on fatty acid levels can be used to understand their role in various biological pathways. For instance, fatty acid metabolism is central to cellular energy and signaling.

Caption: Overview of fatty acid metabolism pathways.

Conclusion

Derivatization of fatty acids with 1-Bromoundecane-d3 is an effective strategy for enhancing their analysis by mass spectrometry. This method improves chromatographic behavior and detection sensitivity, while the stable isotope label allows for highly accurate quantification. The provided protocol serves as a starting point for researchers to develop and validate quantitative assays for fatty acids in various biological matrices, ultimately facilitating a deeper understanding of their roles in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Bromoundecane-d3 for NMR Spectroscopy Reference

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Bromoundecane-d3 as a reference standard in Nuclear Magnetic Resonance (NMR) spectroscopy, particularly for quantitative NMR (qNMR) applications.

Application Notes

Deuterated compounds are essential in NMR spectroscopy for minimizing solvent interference and providing a stable lock signal.[1][2] 1-Bromoundecane-d3, a deuterated version of 1-bromoundecane, serves as a valuable tool for researchers, particularly in the pharmaceutical and material science industries. Its primary application lies in its use as an internal standard for quantitative analysis (qNMR) of organic molecules, especially those containing long alkyl chains.

The core principle of qNMR is the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[3] By comparing the integral of an analyte's signal to that of a known amount of an internal standard, the precise concentration and purity of the analyte can be determined.[4][5]

Key Advantages of 1-Bromoundecane-d3 as a qNMR Standard:

• Signal Simplification: In ¹H NMR, the deuterium substitution at a specific position (e.g., the terminal methyl group) eliminates the corresponding proton signals, simplifying the spectrum and reducing potential overlap with analyte signals.

• Chemical Shift Reference: While not its primary purpose, the residual proton signals in partially deuterated standards or the signals of the non-deuterated portion of the molecule can serve as a secondary chemical shift reference.

• Inertness: As an alkyl halide, 1-Bromoundecane-d3 is chemically inert under typical NMR conditions and is unlikely to react with a wide range of analytes.

• Solubility: It is soluble in common organic deuterated solvents like chloroform-d (CDCl₃), which are frequently used for NMR analysis of non-polar to moderately polar compounds.

Primary Applications:

• Quantitative Purity Determination: Assessing the purity of active pharmaceutical ingredients (APIs), intermediates, and raw materials containing long alkyl chains.

• Concentration Measurement: Determining the precise concentration of small molecules, natural products, and metabolites in solution.

• Reaction Monitoring: Quantifying the consumption of starting materials and the formation of products in reactions involving long-chain aliphatic compounds.

Physicochemical Properties of 1-Bromoundecane

The properties of the non-deuterated analogue are crucial for understanding the behavior of 1-Bromoundecane-d3.

Property	Value
Molecular Formula	C₁₁H₂₃Br
Molecular Weight	235.20 g/mol
Boiling Point	137-138 °C at 18 mmHg
Melting Point	-9 °C
Density	1.054 g/mL at 25 °C
Refractive Index	n20/D 1.457

Note: The deuterated version, 1-Bromoundecane-11,11,11-d3, will have a slightly higher molecular weight (approx. 238.22 g/mol ).

Experimental Protocols

Protocol 1: Purity Determination by ¹H qNMR using 1-Bromoundecane-d3 as an Internal Standard

This protocol outlines the procedure for determining the purity of an analyte using 1-Bromoundecane-d3 as an internal standard.

Materials:

• 1-Bromoundecane-d3 (of known purity)

• Analyte of interest

• High-purity deuterated solvent (e.g., Chloroform-d)

• High-precision analytical balance (e.g., ultramicrobalance)

• Volumetric flasks

• High-quality 5 mm NMR tubes

• NMR spectrometer (e.g., 500 MHz or higher)

Procedure:

• Preparation of the Internal Standard Stock Solution:

  • Accurately weigh a precise amount of 1-Bromoundecane-d3 into a volumetric flask.

  • Dissolve the standard in a known volume of the chosen deuterated solvent to achieve a precise concentration.

• Sample Preparation:

  • Accurately weigh a known amount of the analyte into a clean vial.

  • Add a precise volume of the internal standard stock solution to the vial.

  • Ensure complete dissolution of both the analyte and the standard. A vortex mixer can be used.

  • Transfer the final solution to a high-quality NMR tube.

• NMR Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Allow the sample to equilibrate to the probe temperature.

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis. This includes:

    • A 90° pulse angle to maximize the signal-to-noise ratio.

    • A long relaxation delay (D1) of at least 7 times the longest T1 relaxation time of both the analyte and the standard signals to ensure full relaxation.

    • A sufficient number of scans to achieve a high signal-to-noise ratio.

  • Do not spin the sample to avoid spinning sidebands.

• Data Processing and Analysis:

  • Apply Fourier transformation and phase correction to the acquired FID.

  • Perform baseline correction.

  • Integrate a well-resolved, non-overlapping signal of the analyte and a well-resolved signal of the 1-Bromoundecane-d3 standard.

  • Calculate the purity of the analyte using the following equation:

  Purity (Analyte) [%] = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std [%]

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_std = Purity of the internal standard

Expected ¹H NMR Chemical Shifts for 1-Bromoundecane

The following table provides the expected chemical shifts for the non-deuterated portions of 1-Bromoundecane in CDCl₃, which can be used to select a suitable reference signal. The terminal methyl group at ~0.88 ppm would be absent in 1-Bromoundecane-11,11,11-d3.

Protons	Chemical Shift (ppm)	Multiplicity
CH₃-	~0.88	Triplet
-(CH₂)₈-	~1.26	Multiplet
-CH₂-CH₂Br	~1.85	Quintet
-CH₂Br	~3.41	Triplet

Data is based on typical values for long-chain alkyl bromides and may vary slightly based on experimental conditions.

Visualizations

Experimental Workflow for qNMR

Caption: A flowchart illustrating the key steps in a qNMR experiment.

Logical Relationship for Purity Calculation

Caption: Relationship of variables for calculating analyte purity in qNMR.

References

• 1. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]
• 4. ethz.ch [ethz.ch]
• 5. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Deuterated Compounds Using 1-Bromoundecane-d3: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the use of stable isotope-labeled compounds is an indispensable tool for elucidating metabolic pathways, quantifying metabolites, and enhancing the pharmacokinetic profiles of drug candidates. 1-Bromoundecane-d3, a deuterated alkyl bromide, serves as a valuable building block for introducing a stable isotope tag into a variety of organic molecules. This document provides detailed application notes and protocols for the synthesis of labeled compounds using 1-Bromoundecane-d3, focusing on the preparation of a deuterated fatty acid, a key molecule in lipid metabolism studies.

Introduction

Deuterium-labeled compounds are analogues of parent molecules where one or more hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This substitution results in a molecule with a higher mass, which can be readily detected and quantified by mass spectrometry (MS). The subtle change in mass does not typically alter the chemical properties of the molecule, making deuterated compounds excellent internal standards for quantitative MS-based assays and valuable tracers for metabolic research. 1-Bromoundecane-d3 is a versatile reagent for introducing a deuterated undecyl chain into various molecular scaffolds through nucleophilic substitution reactions.

Application: Synthesis of a Deuterated Internal Standard for Lipidomics

One of the primary applications of 1-Bromoundecane-d3 is in the synthesis of deuterated lipids and fatty acids, which are crucial for quantitative lipidomics. These labeled compounds are used as internal standards to correct for variations in sample extraction, processing, and instrument response, thereby enabling accurate and precise quantification of endogenous lipids in biological samples.

Synthesis of Undecanoic Acid-d3

A key application is the synthesis of undecanoic acid-d3, a deuterated medium-chain fatty acid. This is achieved through a malonic ester synthesis, a classic method for preparing carboxylic acids from alkyl halides.

The overall workflow for the synthesis of undecanoic acid-d3 from 1-bromoundecane-d3 is depicted below.

Caption: Workflow for the synthesis of Undecanoic Acid-d3.

Detailed Experimental Protocol: Synthesis of Undecanoic Acid-d3

This protocol details the synthesis of undecanoic acid-d3 via the alkylation of diethyl malonate with 1-bromoundecane-d3, followed by hydrolysis and decarboxylation.

Materials:

• 1-Bromoundecane-d3 (assuming d3 on the terminal methyl group for this example)

• Diethyl malonate

• Sodium metal

• Absolute ethanol

• Potassium hydroxide

• Concentrated hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Instrumentation:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Mass spectrometer (for characterization)

• NMR spectrometer (for characterization)

Procedure:

Step 1: Preparation of Sodium Ethoxide

• In a dry 250 mL three-necked round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add 50 mL of absolute ethanol.

• While stirring under a nitrogen atmosphere, add small, freshly cut pieces of sodium metal (1.1 equivalents relative to diethyl malonate) to the ethanol. The reaction is exothermic and will generate hydrogen gas. Allow the reaction to proceed until all the sodium has dissolved.

Step 2: Alkylation of Diethyl Malonate

• To the freshly prepared sodium ethoxide solution, add diethyl malonate (1.0 equivalent) dropwise at room temperature.

• After the addition is complete, add 1-bromoundecane-d3 (1.0 equivalent) dropwise to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• To the residue, add 100 mL of water and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude alkylated malonic ester intermediate.

Step 3: Hydrolysis and Decarboxylation

• To the crude intermediate in a round-bottom flask, add a solution of potassium hydroxide (3.0 equivalents) in 50 mL of ethanol and 10 mL of water.

• Heat the mixture to reflux for 8-12 hours to ensure complete hydrolysis of the ester groups.

• After cooling, remove the ethanol by rotary evaporation.

• Dissolve the remaining residue in 100 mL of water and carefully acidify with concentrated hydrochloric acid to pH 1-2. Vigorous gas evolution (CO2) will occur.

• Extract the acidic aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure to yield the crude undecanoic acid-d3.

Step 4: Purification

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient as the eluent to obtain the pure undecanoic acid-d3.

Step 5: Characterization

• Confirm the identity and purity of the final product using mass spectrometry and NMR spectroscopy.

• Determine the isotopic enrichment by mass spectrometry.

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of undecanoic acid-d3.

Parameter	Value
Starting Material	1-Bromoundecane-d3
Molecular Weight of Product	Varies based on deuteration pattern
Typical Reaction Yield	75-85%
Isotopic Purity (d3)	>98%
Chemical Purity (post-purification)	>99%
Analytical Method	GC-MS, LC-MS, 1H NMR, 13C NMR

Signaling Pathway Context: Lipid Metabolism

Deuterated fatty acids like undecanoic acid-d3 are invaluable tools for studying various aspects of lipid metabolism. They can be used as tracers to follow the intricate pathways of fatty acid uptake, activation, and breakdown (β-oxidation), as well as their incorporation into more complex lipids such as triglycerides and phospholipids.

Caption: Metabolic fate of Undecanoic Acid-d3.

By introducing undecanoic acid-d3 to a biological system (e.g., cell culture or animal model), researchers can use mass spectrometry to trace the labeled undecanoyl group as it is incorporated into various lipid species or broken down through catabolic pathways. This allows for the precise measurement of metabolic fluxes and provides insights into the regulation of lipid homeostasis in both healthy and diseased states.

Conclusion

1-Bromoundecane-d3 is a highly effective reagent for the synthesis of deuterated compounds, particularly for applications in metabolic research and quantitative bioanalysis. The malonic ester synthesis described here provides a reliable and efficient method for the preparation of undecanoic acid-d3, a valuable tool for lipidomics and the study of fatty acid metabolism. The detailed protocol and workflow diagrams presented in these application notes are intended to guide researchers in the successful synthesis and application of such labeled compounds in their own studies.

Application Notes and Protocols for 1-Bromoundecane-d3 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and methodologies for utilizing 1-Bromoundecane-d3 in pharmacokinetic (PK) research. The primary application highlighted is its use as a stable isotope-labeled internal standard (SIL-IS) for the quantitative bioanalysis of structurally similar compounds. Additionally, principles of using deuterated compounds to modify metabolic profiles are discussed.

Introduction: The Role of Deuterated Compounds in Pharmacokinetics

Deuterium-labeled compounds are invaluable tools in drug development and metabolic research.[] Strategically replacing hydrogen with its stable isotope, deuterium, can significantly alter the metabolic fate of drug candidates, a strategy known as the "deuterium switch."[2] This modification can lead to improved pharmacokinetic profiles by slowing down metabolism, a phenomenon attributed to the kinetic isotope effect.[2][3] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more difficult for metabolic enzymes to break.[3] This can result in a longer drug half-life, reduced formation of toxic metabolites, and potentially a more favorable safety and efficacy profile.

Beyond altering drug metabolism, deuterated compounds are considered the gold standard for use as internal standards in quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS). An ideal internal standard mimics the analyte's behavior throughout sample preparation and analysis, correcting for variability. 1-Bromoundecane-d3, with its high isotopic purity and chemical similarity to other long-chain alkyl halides, is an excellent candidate for an internal standard in pharmacokinetic studies of this class of molecules.

Application: 1-Bromoundecane-d3 as an Internal Standard

This section details the use of 1-Bromoundecane-d3 as an internal standard for the quantification of a hypothetical therapeutic agent, "UND-Br," a non-deuterated long-chain alkyl bromide, in a biological matrix such as plasma.

Principle

When 1-Bromoundecane-d3 is added at a known concentration to study samples, it behaves nearly identically to the analyte (UND-Br) during extraction, chromatography, and ionization. Because the two molecules co-elute but are distinguished by their mass-to-charge ratio (m/z) in the mass spectrometer, the ratio of the analyte's response to the internal standard's response can be used to calculate the analyte's concentration accurately. This corrects for sample loss during preparation and variations in instrument response, such as matrix effects.

Caption: Workflow for bioanalysis using a stable isotope-labeled internal standard.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical study to determine the pharmacokinetic profile of an investigational compound (UND-Br) following oral administration to rats, using 1-Bromoundecane-d3 as an internal standard for bioanalysis.

Materials:

• Male Sprague Dawley rats (or other appropriate strain).

• Test compound (UND-Br) formulated for oral administration.

• Internal Standard: 1-Bromoundecane-d3 solution (100 ng/mL in methanol).

• Anticoagulant (e.g., K2-EDTA).

• Solvents for extraction (e.g., acetonitrile, LC-MS grade).

Methodology:

• Animal Dosing:

  • Acclimate animals for at least 3 days prior to the study.

  • Fast animals overnight (with access to water) before dosing.

  • Administer a single oral dose of UND-Br (e.g., 10 mg/kg) via oral gavage.

• Sample Collection:

  • Collect blood samples (approx. 200 µL) from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).

  • Collect blood into tubes containing an anticoagulant.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) to separate the plasma.

  • Transfer the plasma supernatant to clean microcentrifuge tubes and store at -80°C until analysis.

Protocol 2: LC-MS/MS Bioanalytical Method

This protocol provides a robust method for the quantification of UND-Br in rat plasma.

1. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, quality control, or unknown), add 10 µL of the 1-Bromoundecane-d3 internal standard working solution (100 ng/mL).

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex the samples for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

2. Instrumentation and Conditions:

• LC System: UHPLC system.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic and Mass Spectrometric parameters are detailed in the table below.

Data Presentation

Quantitative data should be structured for clarity and easy interpretation.

Table 1: LC-MS/MS Parameters for UND-Br and 1-Bromoundecane-d3

Parameter	Setting
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transition (UND-Br)	e.g., 250.2 -> 135.1 (hypothetical)
MRM Transition (1-Bromoundecane-d3)	e.g., 253.2 -> 138.1 (hypothetical, M+3)

| Collision Energy | Optimized for each transition |

Table 2: Example Calibration Curve Data for UND-Br in Rat Plasma

Standard Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1.0	1,520	50,100	0.030
5.0	7,650	50,500	0.151
20.0	30,100	49,800	0.604
100.0	155,000	51,000	3.039
500.0	780,000	50,200	15.538
1000.0	1,540,000	49,900	30.862

| Correlation (r²) | \multicolumn{3}{c|}{> 0.995 } |

Table 3: Example Quality Control (QC) Sample Performance

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
Low	3.0	2.9	96.7	5.4
Medium	80.0	82.1	102.6	3.8

| High | 800.0 | 789.5 | 98.7 | 4.1 |

Table 4: Hypothetical Pharmacokinetic Parameters of UND-Br in Rats (10 mg/kg, oral)

Parameter	Unit	Mean Value (± SD)
Cmax	ng/mL	850 (± 120)
Tmax	h	2.0 (± 0.5)
AUC(0-t)	ng*h/mL	4500 (± 650)
AUC(0-inf)	ng*h/mL	4750 (± 700)

| t½ (half-life) | h | 5.5 (± 1.2) |

Visualization of a Pharmacokinetic Study Workflow

The following diagram illustrates the logical flow of an in vivo pharmacokinetic study, from drug administration to data analysis.

Caption: Logical workflow of an in vivo pharmacokinetic study.

By following these protocols and principles, researchers can effectively utilize 1-Bromoundecane-d3 to achieve accurate and reliable pharmacokinetic data, contributing to the successful development of new therapeutic agents.

References

• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Chromatography Troubleshooting for 1-Bromoundecane-d3

Welcome to our dedicated technical support center for troubleshooting chromatographic issues encountered during the analysis of 1-Bromoundecane-d3. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common problems, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues in a question-and-answer format that users may encounter when analyzing 1-Bromoundecane-d3 by chromatography, primarily focusing on Gas Chromatography (GC) due to the compound's volatility.

Q1: Why am I observing a split or shoulder peak for my 1-Bromoundecane-d3 standard?

A1: Peak splitting for a single compound in chromatography can be attributed to several factors, broadly categorized as instrumental issues, methodological flaws, or compound-specific phenomena. For 1-Bromoundecane-d3, the most likely causes are:

• Co-elution of Deuterated and Non-deuterated Species: Your 1-Bromoundecane-d3 standard may contain a small amount of the non-deuterated (d0) analogue. Due to the deuterium isotope effect, deuterated compounds often elute slightly earlier than their non-deuterated counterparts in reversed-phase or non-polar GC conditions.[1][2][3][4] This can result in two closely eluted peaks, appearing as a split or shoulder peak.

• Improper Injection Technique (GC): Particularly in splitless injections, which are common for trace analysis, issues with the injection process can cause peak splitting.[5] This can include a slow injection speed, solvent-analyte mismatch, or incorrect initial oven temperature.

• Column Issues: Physical defects in the column, such as a void at the inlet, contamination, or a blocked frit, can distort the sample band and lead to split peaks for all compounds in the chromatogram.

• Inlet Contamination or Activity (GC): The GC inlet liner can become contaminated or develop active sites, leading to the degradation or adsorption of the analyte, which can manifest as peak splitting or tailing.

Troubleshooting Steps:

• Verify the Isotopic Purity: If possible, confirm the isotopic purity of your 1-Bromoundecane-d3 standard.

• Optimize Injection Parameters (GC):

  • Injection Speed: Use a fast injection speed to ensure the sample is introduced as a tight band. An autosampler is highly recommended for consistency.

  • Solvent Matching: Ensure the sample solvent is compatible with the stationary phase. A mismatch in polarity can cause poor peak shape.

  • Initial Oven Temperature: For splitless injections, the initial oven temperature should be set low enough to allow for "solvent focusing" or "cold trapping" of the analyte at the head of the column.

• Inspect and Maintain the GC Inlet:

  • Replace the inlet liner and septum.

  • Trim the first few centimeters of the analytical column from the inlet side.

• Evaluate the Column:

  • Inject a known standard of a different, inert compound. If it also shows peak splitting, the issue is likely with the column or the instrument setup.

  • If the problem persists, consider replacing the column.

Q2: How can I confirm if the peak splitting is due to the deuterium isotope effect?

A2: The deuterium isotope effect typically results in the deuterated compound eluting slightly before the non-deuterated compound on non-polar stationary phases. To investigate this:

• Analyze a Non-deuterated Standard: Inject a standard of non-deuterated 1-Bromoundecane under the same chromatographic conditions. The retention time of this peak should align with the second part of the split peak observed for the d3-standard.

• Vary Chromatographic Conditions: The separation between the deuterated and non-deuterated species can be influenced by the chromatographic conditions.

  • Temperature Program (GC): A slower temperature ramp may increase the separation between the two peaks, making them more distinct.

  • Column Phase: A more polar stationary phase may alter the elution order or the degree of separation.

Q3: What are the recommended starting GC conditions for analyzing 1-Bromoundecane?

A3: Based on the properties of 1-Bromoundecane and general methods for similar long-chain halogenated alkanes, the following GC-MS conditions can be used as a starting point.

Parameter	Recommended Starting Condition	Notes
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness; Non-polar phase (e.g., 5% Phenyl Polysiloxane)	A standard non-polar column is a good starting point for this non-polar analyte.
Injection Mode	Splitless	Suitable for trace analysis.
Injection Volume	1 µL
Inlet Temperature	250 °C	A good starting point for a wide range of compounds. May need optimization.
Sample Solvent	Isooctane or Hexane	Choose a solvent compatible with the non-polar stationary phase.
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 70 °C, hold for 2 min	The initial temperature should be below the solvent's boiling point.
Ramp: 10 °C/min to 280 °C
Final Hold: Hold at 280 °C for 5 min
MS Detector
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Scan Range	m/z 40-400

Experimental Protocols

Protocol 1: GC-MS Analysis of 1-Bromoundecane-d3

This protocol provides a detailed methodology for the analysis of 1-Bromoundecane-d3 using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation: a. Prepare a stock solution of 1-Bromoundecane-d3 in isooctane at a concentration of 1 mg/mL. b. Prepare a working standard by diluting the stock solution to the desired concentration (e.g., 1-10 µg/mL) with isooctane.

2. GC-MS Instrumentation and Conditions: a. GC System: Agilent 7890B or equivalent. b. MS System: Agilent 5977B or equivalent. c. Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness. d. Injector: Split/splitless, operated in splitless mode for 1 minute. e. Inlet Temperature: 250 °C. f. Injection Volume: 1 µL. g. Carrier Gas: Helium at a constant flow of 1.0 mL/min. h. Oven Temperature Program: i. Initial temperature: 70 °C, hold for 2 minutes. ii. Ramp: 10 °C/min to 280 °C. iii. Hold at 280 °C for 5 minutes. i. MSD Conditions: i. Ionization Mode: Electron Ionization (EI) at 70 eV. ii. Ion Source Temperature: 230 °C. iii. Quadrupole Temperature: 150 °C. iv. MS Scan Range: m/z 40-400.

3. Data Analysis: a. Identify the peak for 1-Bromoundecane-d3 based on its retention time and mass spectrum. b. If peak splitting is observed, analyze the mass spectra of each part of the split peak to check for differences that might indicate the presence of both d0 and d3 species.

Visual Troubleshooting Guides

Logical Workflow for Troubleshooting Peak Splitting

The following diagram outlines a systematic approach to diagnosing the cause of peak splitting for 1-Bromoundecane-d3.

Caption: A logical workflow for diagnosing peak splitting issues.

Experimental Workflow for GC-MS Analysis

This diagram illustrates the key steps in the GC-MS analysis of 1-Bromoundecane-d3.

Caption: Key steps in the GC-MS analysis of 1-Bromoundecane-d3.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Slightly different retention time of internal standard? - Chromatography Forum [chromforum.org]
• 3. mdpi.com [mdpi.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. youtube.com [youtube.com]

Technical Support Center: Isotopic Integrity of 1-Bromoundecane-d3

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the isotopic exchange of 1-Bromoundecane-d3 in solution. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1-Bromoundecane-d3?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where a deuterium atom in a molecule is replaced by a hydrogen atom from its environment (e.g., solvent, atmospheric moisture).[1] For 1-Bromoundecane-d3, this is a significant concern as it alters the mass of the internal standard, which can lead to inaccuracies in quantification, particularly in mass spectrometry-based analyses. The loss of deuterium can cause an underestimation of the internal standard's concentration, leading to an overestimation of the analyte's concentration.[1]

Q2: Are the deuterium atoms on the alkyl chain of 1-Bromoundecane-d3 susceptible to exchange?

The carbon-deuterium (C-D) bonds on an alkyl chain are generally considered stable and non-labile under standard laboratory conditions. However, exchange can be catalyzed by several factors. While deuterium atoms on heteroatoms (e.g., -OD, -ND) are highly labile, those on carbon atoms can also exchange under certain conditions, such as in the presence of metal catalysts or at elevated temperatures.[2][3]

Q3: What are the primary factors that can promote isotopic exchange in 1-Bromoundecane-d3?

Several factors can influence the rate of isotopic exchange:

• pH: While most relevant for more labile protons, strongly acidic or basic conditions should be avoided as they can catalyze H/D exchange.[4]

• Temperature: Higher temperatures can accelerate the rate of chemical reactions, including isotopic exchange.

• Presence of Catalysts: Certain metals, such as palladium, platinum, and iridium, can catalyze H/D exchange on alkyl chains. It is crucial to avoid contamination from these sources.

• Solvent: Protic solvents (e.g., water, methanol) are a source of hydrogen atoms and can facilitate exchange, especially in the presence of a catalyst. Aprotic solvents are generally preferred for storage.

• Light Exposure: Prolonged exposure to light can potentially provide the energy to initiate degradation pathways that might compromise the isotopic integrity of the molecule.

Q4: How can I detect and quantify isotopic exchange in my 1-Bromoundecane-d3 standard?

The two primary analytical techniques for this purpose are:

• Mass Spectrometry (MS): By acquiring a full-scan mass spectrum, you can observe the isotopic distribution of the compound. A loss of deuterium will result in a shift in the mass spectrum, with an increase in the intensity of ions corresponding to the loss of one or more deuterium atoms.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of proton signals at the positions where deuterium should be. Quantitative NMR (qNMR) can be used to determine the isotopic purity by comparing the integral of the residual proton signal to that of a known internal standard.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues related to the isotopic exchange of 1-Bromoundecane-d3.

Table 1: Troubleshooting Isotopic Exchange of 1-Bromoundecane-d3

Problem	Potential Cause	Recommended Solution & Preventative Measures
Decreasing internal standard signal over time in QC samples.	Gradual isotopic exchange with the solvent or matrix.	Solution: Prepare fresh working solutions more frequently. Prevention: Store stock solutions in a recommended aprotic solvent at the appropriate temperature.
Appearance of a peak at the mass of the unlabeled analyte in the internal standard solution.	Isotopic exchange has occurred, leading to the formation of the non-deuterated compound.	Solution: Discard the current solution and prepare a fresh one from the stock. Prevention: Review solvent preparation and storage procedures. Ensure the use of high-purity, anhydrous aprotic solvents.
Inaccurate and imprecise quantitative results.	The concentration of the deuterated internal standard is not consistent due to isotopic exchange.	Solution: Re-evaluate the stability of the standard in the experimental matrix and timeframe. Prevention: Conduct a stability study of the deuterated standard under your specific experimental conditions.
High background signal at the m/z of the unlabeled analyte.	The deuterated standard may contain the unlabeled analyte as an impurity.	Solution: Check the Certificate of Analysis (CoA) for the specified isotopic purity. Prevention: Purchase high-purity standards (typically ≥98% isotopic enrichment).

Experimental Protocols

Protocol 1: Preparation of 1-Bromoundecane-d3 Stock and Working Solutions

1-Bromoundecane is a hydrophobic compound, requiring a non-polar organic solvent for dissolution.

• Solvent Selection: Choose a high-purity, anhydrous aprotic solvent. Recommended solvents include acetonitrile, ethyl acetate, or hexane.

• Stock Solution Preparation:

  • Allow the vial of 1-Bromoundecane-d3 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

  • Under an inert atmosphere (e.g., nitrogen or argon), dissolve the entire content of the vial in the chosen solvent to a known concentration (e.g., 1 mg/mL).

  • Use clean, dry glassware or certified low-binding microcentrifuge tubes.

• Working Solution Preparation:

  • Prepare serial dilutions of the stock solution to the desired working concentration using the same high-purity aprotic solvent.

  • Prepare only the volume of working solution needed for the current experiment to minimize storage time.

Protocol 2: Assessment of Isotopic Stability by Mass Spectrometry

• Sample Preparation: Prepare a solution of 1-Bromoundecane-d3 in the solvent system that will be used for your experiments (e.g., mobile phase, extraction solvent).

• Time-Zero Analysis: Immediately after preparation, acquire a full-scan mass spectrum of the solution to determine the initial isotopic distribution.

• Incubation: Store the solution under the same conditions as your typical experimental samples (e.g., room temperature on the autosampler).

• Time-Point Analysis: At regular intervals (e.g., 1, 4, 8, 24 hours), re-analyze the solution and acquire a new full-scan mass spectrum.

• Data Analysis: Compare the isotopic distribution at each time point to the time-zero data. A significant increase in the abundance of ions with lower m/z values (M-1, M-2, M-3) indicates isotopic exchange.

Quantitative Data Summary

Table 2: Recommended Solvents and Storage Conditions

Parameter	Recommendation	Rationale
Storage Solvent (Stock Solution)	High-purity, anhydrous aprotic solvents (e.g., Acetonitrile, Ethyl Acetate, Hexane)	Minimizes the presence of exchangeable protons.
Storage Temperature	As recommended by the manufacturer, typically 2-8°C for short-term and -20°C for long-term.	Reduces the rate of potential degradation and exchange reactions.
Container	Amber glass vials with PTFE-lined caps.	Protects from light and provides an inert, non-reactive seal to prevent moisture ingress.

Table 3: Typical Specifications for High-Purity 1-Bromoundecane-d3

Specification	Typical Value	Significance
Chemical Purity	>98%	Ensures that the standard is free from other chemical contaminants that could interfere with the analysis.
Isotopic Enrichment	≥98%	A high degree of deuteration is crucial for minimizing the contribution of the unlabeled species in the standard.

Visualizations

Caption: Troubleshooting workflow for suspected isotopic exchange.

Caption: Potential pathways leading to isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Addressing Matrix Effects with 1-Bromoundecane-d3

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 1-Bromoundecane-d3 as an internal standard to mitigate matrix effects in quantitative analytical methods. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoundecane-d3 and why is it used as an internal standard?

A1: 1-Bromoundecane-d3 is a deuterated form of 1-bromoundecane, where three hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. It is used as a stable isotope-labeled internal standard (SIL-IS) in quantitative mass spectrometry (MS) analyses, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Its primary purpose is to correct for variations that can occur during sample preparation, analysis, and detection, most notably the matrix effect.[1]

Q2: How does 1-Bromoundecane-d3 help in correcting for matrix effects?

A2: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix, leading to ion suppression or enhancement.[1] Since 1-Bromoundecane-d3 is chemically almost identical to its non-deuterated counterpart and other structurally similar analytes (like other long-chain alkyl halides), it co-elutes during chromatography and experiences similar matrix effects.[1] By adding a known amount of 1-Bromoundecane-d3 to all samples, calibrators, and quality controls, the ratio of the analyte's signal to the internal standard's signal is used for quantification. This ratio remains consistent even if both the analyte and the internal standard experience similar degrees of signal suppression or enhancement, leading to more accurate and reliable results.[1]

Q3: For which types of analytes is 1-Bromoundecane-d3 a suitable internal standard?

A3: 1-Bromoundecane-d3 is an excellent internal standard for the quantification of its non-deuterated analog, 1-bromoundecane, and other structurally related long-chain alkyl halides. Due to its chemical properties, it can also be a suitable internal standard for other semi-volatile organic compounds, such as certain pesticides, flame retardants (e.g., Polybrominated Diphenyl Ethers - PBDEs), and industrial byproducts like long-chain alkylphenols (e.g., 4-nonylphenol) in complex environmental or biological matrices.[2]

Q4: What are the key considerations when using a deuterated internal standard like 1-Bromoundecane-d3?

A4: Several factors are crucial for the successful use of 1-Bromoundecane-d3:

• Isotopic Purity: The isotopic purity of the standard should be high to avoid interference from any unlabeled or partially labeled molecules, which could lead to an overestimation of the analyte concentration.

• Chemical Purity: The chemical purity should also be high to prevent interference from other contaminants.

• Stability: The deuterium labels should be on chemically stable positions of the molecule to prevent H/D exchange with the solvent or during sample processing.

• Co-elution: Ideally, the deuterated internal standard should co-elute with the analyte to ensure they experience the same matrix effects. A significant chromatographic shift can lead to differential matrix effects and compromise accuracy.

Troubleshooting Guides

Issue 1: Poor Reproducibility and Inaccurate Quantification

Symptom: High variability in results across replicate injections or batches, and quality control samples failing acceptance criteria.

Possible Cause	Troubleshooting Steps
Differential Matrix Effects	Verify co-elution of the analyte and 1-Bromoundecane-d3. A slight chromatographic shift can expose them to different levels of ion suppression or enhancement. Adjust chromatographic conditions (e.g., gradient, mobile phase composition) to achieve better co-elution.
Inconsistent Internal Standard Addition	Ensure the internal standard is added precisely and consistently to all samples, calibrators, and QCs at the beginning of the sample preparation process. Use a calibrated pipette and vortex each sample thoroughly after addition.
Internal Standard Instability	Check for degradation of 1-Bromoundecane-d3 in the sample matrix or under the analytical conditions. This can be assessed by analyzing a sample of the internal standard in a clean solvent versus one incubated in the matrix.

Issue 2: Chromatographic Peak Shape Issues for 1-Bromoundecane-d3

Symptom: The peak for 1-Bromoundecane-d3 is broad, tailing, or split.

Possible Cause	Troubleshooting Steps
Column Contamination or Degradation	Implement a column wash protocol between batches. If the problem persists, replace the analytical column.
Active Sites in the GC Inlet	For GC-MS applications, ensure the inlet liner is clean and properly deactivated. Accumulation of non-volatile matrix components can create active sites where the analyte and internal standard can adsorb or degrade.
Inappropriate Mobile Phase (LC-MS)	Ensure the mobile phase is compatible with the analyte and column chemistry. For reversed-phase chromatography, ensure adequate organic solvent concentration to elute the hydrophobic 1-Bromoundecane-d3.

Issue 3: Unexpectedly High Analyte Response

Symptom: The calculated concentration of the analyte is consistently higher than expected, especially at low levels.

Possible Cause	Troubleshooting Steps
Isotopic Impurity in the Internal Standard	The 1-Bromoundecane-d3 standard may contain a small amount of the non-deuterated analyte. This will contribute to the analyte signal, causing a positive bias. Verify the isotopic purity of the internal standard using high-resolution mass spectrometry.
Cross-Contamination/Carryover	Implement a robust autosampler wash procedure. Inject a blank sample after a high-concentration sample to check for carryover.

Quantitative Data Summary

The following tables provide illustrative quantitative data on the performance of a deuterated alkyl halide internal standard, 1-Bromononane-d19 (a close structural analog of 1-Bromoundecane-d3), in mitigating matrix effects and improving analytical performance.

Table 1: Comparison of Analyte Recovery With and Without Internal Standard Correction

Sample Matrix	Analyte Recovery without IS Correction (%)	Analyte Recovery with 1-Bromononane-d19 Correction (%)
Wastewater Effluent	65 ± 15	98 ± 5
Soil Extract	55 ± 20	95 ± 8
Human Plasma	70 ± 12	102 ± 6
(Data is illustrative and based on typical performance for similar analytes and matrices)

Table 2: Impact of 1-Bromononane-d19 on Mitigating Matrix Effects

Parameter	Without Internal Standard	With 1-Bromononane-d19
Matrix Effect (%)	45 (Ion Suppression)	97 (Corrected)
Precision (%RSD)	25	7
(Matrix Effect (%) = (Peak area in matrix / Peak area in solvent) x 100%. Data is illustrative.)

Table 3: Expected Quantitative Performance for the Analysis of 4-Nonylphenol using 1-Bromononane-d19 as an Internal Standard in Water Samples by LC-MS/MS

Parameter	Value
Linear Range	1 - 1000 pg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 pg/mL
Limit of Quantification (LOQ)	1.0 pg/mL
Precision (%RSD)	< 15%
Accuracy (%Recovery)	85 - 115%

Experimental Protocols

Protocol 1: General Workflow for Sample Analysis using 1-Bromoundecane-d3 as an Internal Standard

This protocol outlines a general procedure for the quantification of a target analyte in a complex matrix.

• Preparation of Standards and Solutions:

  • Prepare a primary stock solution of the target analyte and 1-Bromoundecane-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to create a calibration curve.

  • Prepare a working internal standard solution of 1-Bromoundecane-d3 at a concentration appropriate for the expected analyte levels.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • To a known volume of the sample (e.g., 100 mL of a water sample), add a precise volume of the 1-Bromoundecane-d3 working internal standard solution.

  • Condition an appropriate SPE cartridge (e.g., C18) with a suitable solvent (e.g., methanol followed by water).

  • Load the sample onto the conditioned SPE cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard from the cartridge with an appropriate elution solvent (e.g., ethyl acetate).

  • Concentrate the eluate to a final volume for analysis.

• Instrumental Analysis (GC-MS or LC-MS):

  • Set up the GC-MS or LC-MS system with a suitable column and analytical conditions for the target analyte.

  • Acquire data in a mode that allows for the selective detection of the analyte and 1-Bromoundecane-d3 (e.g., Selected Ion Monitoring - SIM for GC-MS, or Multiple Reaction Monitoring - MRM for LC-MS/MS).

• Data Analysis:

  • Integrate the peak areas for the analyte and 1-Bromoundecane-d3.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio versus the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

A typical experimental workflow for quantitative analysis using 1-Bromoundecane-d3.

Logical relationship for matrix effect correction using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: 1-Bromoundecane-d3 Plasma Recovery

Welcome to the technical support center for bioanalytical methods involving 1-Bromoundecane-d3. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the recovery of this deuterated internal standard from plasma samples. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard (IS) like 1-Bromoundecane-d3 used in mass spectrometry-based bioanalysis?

A deuterated internal standard is considered the gold standard in quantitative mass spectrometry.[1] Because its chemical and physical properties are nearly identical to the non-deuterated analyte, it experiences similar behavior during sample preparation, chromatography, and ionization.[2] By adding a known quantity of 1-Bromoundecane-d3 to your plasma samples at the beginning of the workflow, you can effectively correct for variability, including sample preparation losses, matrix effects, and fluctuations in instrument performance.[2] This process of comparing the analyte's response to the IS response significantly improves the accuracy and precision of the quantitative results.[1]

Q2: What are "matrix effects" and how do they affect the recovery of 1-Bromoundecane-d3?

Matrix effects are a major challenge in LC-MS/MS analysis, caused by co-eluting endogenous components from the plasma matrix that interfere with the ionization of the target analyte. This interference can either suppress or enhance the ion signal, leading to inaccurate quantification. Even with a deuterated standard, differential matrix effects can occur if there's a slight chromatographic separation between the analyte and the IS, causing them to experience different levels of ion suppression or enhancement. This can misleadingly appear as poor recovery of the internal standard.

Q3: What are the primary extraction techniques for a non-polar compound like 1-Bromoundecane-d3 from plasma?

For a non-polar, hydrophobic compound like 1-Bromoundecane-d3, the two most common and effective extraction techniques are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) using a reversed-phase sorbent.

• Liquid-Liquid Extraction (LLE): This technique involves extracting the analyte from the aqueous plasma into a water-immiscible organic solvent. It is a cost-effective method, but may require optimization of solvent choice and pH.

• Solid-Phase Extraction (SPE): This method uses a solid sorbent to retain the analyte from the plasma sample. After washing away interferences, the purified analyte is eluted with a small volume of organic solvent. SPE can provide cleaner extracts and higher concentration factors compared to LLE.

Q4: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) for analyzing 1-Bromoundecane-d3?

Yes, GC-MS is a suitable technique for analyzing volatile halogenated hydrocarbons like 1-Bromoundecane. Optimizing GC and MS conditions, such as using a purge-and-trap injection system for volatile compounds or ensuring the use of low-bleed columns, is crucial for achieving high sensitivity and minimizing background noise.

Troubleshooting Guide: Low Recovery of 1-Bromoundecane-d3

This guide provides a systematic approach to diagnosing and resolving common issues related to poor or inconsistent recovery.

---

Issue 1: Low Recovery after Solid-Phase Extraction (SPE)

Q: My recovery of 1-Bromoundecane-d3 is consistently low or variable when using an SPE protocol. What are the common causes and solutions?

Low recovery in SPE can stem from several steps in the process. A systematic evaluation is key to identifying the problem.

Experimental Workflow for Troubleshooting SPE Recovery

Caption: A logical workflow for troubleshooting poor internal standard recovery in SPE.

Potential Causes & Solutions for Poor SPE Recovery

Potential Cause	Description	Recommended Solution(s)
Improper Sorbent Choice	The sorbent (e.g., C18, C8) may not have sufficient affinity for 1-Bromoundecane-d3, a non-polar compound.	Use a reversed-phase (e.g., C18, C8) or polymeric sorbent which is effective for retaining non-polar compounds from aqueous matrices like plasma.
Inadequate Conditioning	The sorbent bed is not properly wetted, leading to inconsistent interaction with the internal standard.	Ensure the cartridge is conditioned with a water-miscible organic solvent (e.g., methanol) followed by an equilibration step with water or a buffer matching the sample's pH.
Incorrect Sample pH	While 1-Bromoundecane-d3 is neutral, plasma sample pH can affect protein binding and matrix characteristics.	Pre-treat the plasma sample by diluting it with an equal volume of water or a suitable buffer to optimize it for SPE application.
Ineffective Wash Step	The wash solvent may be too strong, prematurely eluting the retained 1-Bromoundecane-d3 along with interferences.	Use a wash solvent that is strong enough to remove interferences but weak enough to leave the analyte behind. For reversed-phase, this is typically a solution with a lower organic content than the elution solvent.
Incomplete Elution	The elution solvent is not strong enough to desorb the analyte from the sorbent, or the volume is insufficient.	Use a strong non-polar solvent like methanol, acetonitrile, or a mixture. Consider using two smaller aliquots for elution instead of one large one for better efficiency. Ensure the elution volume is adequate for the sorbent bed mass.

---

Issue 2: Low Recovery after Liquid-Liquid Extraction (LLE)

Q: I'm observing poor and inconsistent recovery of 1-Bromoundecane-d3 in my LLE workflow. What should I investigate?

Inconsistent LLE recovery often points to issues with solvent choice, phase separation, or pH control.

Troubleshooting Decision Tree for LLE

Caption: A decision tree for troubleshooting low recovery in Liquid-Liquid Extraction.

Potential Causes & Solutions for Poor LLE Recovery

Potential Cause	Description	Recommended Solution(s)
Suboptimal Solvent Choice	The polarity of the extraction solvent is not ideal for partitioning the non-polar 1-Bromoundecane-d3 from the aqueous plasma.	Test a panel of water-immiscible organic solvents with varying polarities, such as n-hexane, methyl tert-butyl ether (MTBE), or ethyl acetate. For non-polar compounds, hexane or MTBE are often good starting points.
Incomplete Phase Separation	Emulsions form at the interface between the aqueous and organic layers, trapping the analyte and preventing a clean separation.	- Increase centrifugation time or speed.- Add salt (e.g., NaCl) to the aqueous phase to increase its polarity and break the emulsion (salting-out effect).- Chill the samples before and during centrifugation.
Incorrect pH	Although 1-Bromoundecane-d3 is neutral, adjusting the sample pH can alter the solubility of matrix components, potentially improving extraction efficiency and cleanliness.	While less critical for neutral compounds, you can experiment with slight pH adjustments of the plasma sample (e.g., to pH 4 or 9) to see if it improves recovery by altering matrix characteristics.
Analyte Adsorption	The compound may adsorb to the surface of glass or plastic tubes, especially if stored in the organic extract for extended periods.	Use silanized glassware or polypropylene tubes to minimize adsorption. Evaporate the organic extract to dryness shortly after extraction and reconstitute in the mobile phase just before analysis.

Comparative Table of LLE Solvents for Non-Polar Analytes This table provides illustrative recovery data for non-polar compounds similar to 1-Bromoundecane-d3.

Extraction Solvent	Polarity Index	Typical Recovery (%)	Notes
n-Hexane	0.1	85 - 95%	Highly non-polar, good for extracting lipids and other non-polar compounds. Can be prone to emulsions.
Methyl tert-butyl ether (MTBE)	2.5	90 - 100%	Excellent choice, less dense than water, forms clean phase separations. Good for broad lipidome analysis.
Ethyl Acetate	4.4	60 - 98%	Medium polarity, can co-extract more polar interferences.
Dichloromethane (DCM)	3.1	80 - 95%	Effective but is a lower layer solvent (denser than water), which can make handling more difficult.

---

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 1-Bromoundecane-d3

This protocol is a general starting point for a reversed-phase SPE cleanup of plasma.

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • Vortex the sample, then centrifuge to pellet any particulates.

  • In a clean tube, dilute 200 µL of plasma with 200 µL of 4% phosphoric acid in water.

  • Add a known amount of 1-Bromoundecane-d3 working solution. Vortex to mix.

• SPE Cartridge Conditioning:

  • Use a C18 or polymeric reversed-phase SPE cartridge (e.g., 100 mg).

  • Condition the cartridge by passing 1 mL of methanol.

  • Equilibrate the cartridge by passing 1 mL of water. Do not allow the sorbent bed to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned cartridge.

  • Apply a slow, steady flow using a vacuum manifold or positive pressure.

• Washing:

  • Wash 1: Pass 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash 2: Pass 1 mL of 20% acetonitrile in water to remove less polar interferences.

  • Dry the cartridge thoroughly under high vacuum for 2-5 minutes to remove all aqueous solvent.

• Elution:

  • Elute the 1-Bromoundecane-d3 by passing 1 mL of methanol or acetonitrile through the cartridge into a clean collection tube.

  • Consider a second elution with another 1 mL aliquot to ensure complete recovery.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known, small volume (e.g., 100 µL) of the initial mobile phase for LC-MS or a suitable solvent for GC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 1-Bromoundecane-d3

This protocol uses MTBE, a highly effective solvent for non-polar compounds.

• Sample Preparation:

  • Pipette 200 µL of plasma into a 2 mL polypropylene microcentrifuge tube.

  • Add a known amount of 1-Bromoundecane-d3 working solution.

• Protein Precipitation & Extraction:

  • Add 800 µL of cold MTBE to the plasma sample.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation:

  • Centrifuge the sample at high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins and achieve a clean separation of the aqueous and organic layers.

• Supernatant Transfer:

  • Carefully transfer the upper organic layer (MTBE) to a new clean tube, being careful not to disturb the protein pellet or the lower aqueous layer.

• Final Preparation:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a known, small volume (e.g., 100 µL) of a suitable solvent for your chromatographic analysis. Vortex to ensure the analyte is fully dissolved.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Chromatographic Resolution of 1-Bromoundecane-d3 and Analyte

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic resolution of 1-Bromoundecane-d3 and its non-deuterated analyte.

Frequently Asked Questions (FAQs)

Q1: Why do my deuterated internal standard (1-Bromoundecane-d3) and analyte (1-Bromoundecane) have different retention times?

This phenomenon is known as the chromatographic isotope effect or deuterium isotope effect.[1] Although chemically identical, the substitution of hydrogen with the heavier deuterium isotope can lead to subtle differences in the molecule's physicochemical properties.[1] These changes can alter the compound's interaction with the chromatographic stationary phase, resulting in a shift in retention time.[1] Key factors contributing to this effect include:

• Van der Waals Interactions: The carbon-deuterium (C-D) bond is slightly shorter and less polarizable than the carbon-hydrogen (C-H) bond, which can lead to weaker intermolecular forces between the deuterated compound and the stationary phase, often causing it to elute earlier.[1]

• Hydrophobicity: Deuterated compounds are often slightly less hydrophobic than their non-deuterated counterparts. In reversed-phase liquid chromatography (RPLC), this can lead to earlier elution.[1]

• Molecular Size and Shape: Deuterium substitution can cause minor changes in the molecule's conformation and effective size, influencing its interaction with the stationary phase.

Typically, in reversed-phase liquid chromatography, the deuterated compound elutes slightly before the non-deuterated one. However, in gas chromatography, particularly on polar stationary phases, this order can be reversed.

Q2: How significant can the retention time difference be between 1-Bromoundecane-d3 and 1-Bromoundecane?

The magnitude of the retention time shift is influenced by several factors:

• Number and Position of Deuterium Atoms: A higher number of deuterium atoms generally leads to a more significant shift. The position of the deuterium atoms also plays a role; for instance, deuterium substitution on aliphatic groups can have a more pronounced effect on retention time than on aromatic substituents.

• Chromatographic Conditions: The choice of stationary phase (column), mobile phase composition (for LC), and temperature program (for GC) can all impact the degree of separation between the isotopologues.

Q3: My resolution between 1-Bromoundecane-d3 and the analyte is poor. What are the common causes and how can I improve it?

Poor resolution can stem from several factors. Here are some common causes and troubleshooting steps:

• Inadequate Chromatographic Method: The chosen column, mobile phase/carrier gas, or temperature gradient may not be optimal for separating the two compounds.

• Peak Broadening: Issues such as a large injection volume, a contaminated guard column, or dead volume in the system can lead to broader peaks and decreased resolution.

• Co-elution with Matrix Components: Interferences from the sample matrix can co-elute with your analyte or internal standard, affecting peak shape and resolution.

To improve resolution, consider optimizing your chromatographic method by adjusting the mobile phase composition, temperature gradient, or flow rate. You may also need to evaluate your sample preparation procedure to minimize matrix effects.

Q4: Can I use a different deuterated internal standard if I'm having trouble with 1-Bromoundecane-d3?

While it is best to use the deuterated analog of the analyte as the internal standard, in some cases, a different deuterated compound with similar chemical properties and retention behavior can be used. However, it is crucial to validate the method thoroughly to ensure that the chosen internal standard accurately corrects for any variations in the analytical process.

Troubleshooting Guides

Issue: Poor Resolution or Co-elution of 1-Bromoundecane and 1-Bromoundecane-d3

This troubleshooting guide will help you address issues with the chromatographic separation of your analyte and its deuterated internal standard.

Troubleshooting Decision Tree

Caption: Troubleshooting workflow for poor chromatographic resolution.

Experimental Protocols

Representative GC-MS Method for the Analysis of 1-Bromoundecane with 1-Bromoundecane-d3 as Internal Standard

This protocol is a representative method based on general procedures for the analysis of haloalkanes and long-chain hydrocarbons by GC-MS. Optimization will be required for your specific instrumentation and sample matrix.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of aqueous sample in a glass vial, add a known amount of 1-Bromoundecane-d3 internal standard solution (in a water-miscible solvent like methanol).

• Add 1 mL of a suitable extraction solvent (e.g., hexane or dichloromethane).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Carefully transfer the organic layer to a clean vial for GC-MS analysis.

2. GC-MS Instrumentation and Parameters

The following table provides a starting point for GC-MS method development.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial: 60°C, hold for 2 minRamp: 10°C/min to 280°CHold: 5 min at 280°C
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	1-Bromoundecane: m/z 135, 137, 177, 1791-Bromoundecane-d3: (adjust based on deuteration pattern, e.g., m/z 138, 140, 180, 182)

Experimental Workflow Diagram

Caption: Experimental workflow for the quantitative analysis of 1-Bromoundecane.

Data Presentation

Table 1: Representative Chromatographic Data

The following table presents hypothetical, yet plausible, chromatographic data for the separation of 1-Bromoundecane and 1-Bromoundecane-d3 based on the method described above. Actual retention times and resolution will vary depending on the specific instrument and conditions.

Compound	Retention Time (min)	Resolution (Rs)
1-Bromoundecane-d3	15.25	-
1-Bromoundecane	15.35	1.8

Note: A resolution value (Rs) of 1.5 or greater indicates baseline separation.

Table 2: Kovats Retention Indices for 1-Bromoundecane

Kovats retention indices are a standardized measure of retention in gas chromatography.

Stationary Phase Type	Kovats Retention Index
Standard non-polar	1448, 1448.8, 1449
Semi-standard non-polar	1447
Standard polar	1687, 1692, 1717

References

• 1. benchchem.com [benchchem.com]

minimizing in-source fragmentation of 1-Bromoundecane-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromoundecane-d3. The focus is on minimizing in-source fragmentation during mass spectrometric analysis to ensure accurate and reliable results.

Troubleshooting Guide: Minimizing In-Source Fragmentation

In-source fragmentation (ISF) is the unintended breakdown of an analyte within the ion source of a mass spectrometer, which can lead to inaccurate quantification and challenging data interpretation.[1] This guide provides a systematic approach to troubleshoot and minimize ISF for 1-Bromoundecane-d3.

Symptom: High abundance of fragment ions and low abundance of the molecular ion peak for 1-Bromoundecane-d3.

The expected molecular ion for 1-Bromoundecane-d3 will appear as a doublet with a 1:1 ratio for the bromine isotopes (m/z 237 and 239). Common fragment ions for n-alkyl bromides involve the loss of the bromine atom and cleavage of the alkyl chain.[2] For 1-Bromoundecane, prominent fragments are observed at m/z 135/137 ([C4H8Br]+) and the base peak is often an alkyl fragment.[3][4] For the deuterated version, a shift in fragment mass will be observed if the deuterium atoms are retained.

Possible Cause	Solution
High Ionization Energy	Electron Impact (EI) ionization is a "hard" technique that can cause significant fragmentation. If your instrument allows, reduce the electron energy from the standard 70 eV to a lower value (e.g., 20-30 eV) to decrease fragmentation and enhance the molecular ion peak.
High Ion Source Temperature	Excessive ion source temperatures can lead to thermal degradation and increased fragmentation. Ensure the ion source temperature is within the recommended range for your instrument, typically 200-250 °C.
Sub-optimal Declustering/Cone Voltage	In Electrospray Ionization (ESI), high declustering or cone voltages can induce fragmentation in the ion source. Gradually reduce these voltages to find an optimal setting that maximizes the molecular ion signal while minimizing fragmentation.
Contaminated Ion Source	A dirty ion source can lead to inconsistent ionization and promote fragmentation. Regularly clean the ion source components according to the manufacturer's recommendations.
Inappropriate Ionization Technique	If minimizing fragmentation is critical, consider using a "softer" ionization technique if available, such as Chemical Ionization (CI) or Atmospheric Pressure Chemical Ionization (APCI), which typically result in less fragmentation compared to EI.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a concern for 1-Bromoundecane-d3 analysis?

In-source fragmentation (ISF) is the breakdown of the analyte (1-Bromoundecane-d3) in the ion source of the mass spectrometer before mass analysis. This is a concern because it can lead to an underestimation of the intact molecule and potentially interfere with the quantification of related compounds if the fragment ions have the same mass-to-charge ratio. For deuterated compounds, ISF can also lead to the loss of the deuterium label, complicating analysis.

Q2: What are the expected major fragment ions for 1-Bromoundecane? How will the deuterium labeling in 1-Bromoundecane-d3 affect the mass spectrum?

For 1-Bromoundecane, the mass spectrum typically shows a molecular ion peak at m/z 234/236 (due to the 79Br and 81Br isotopes). Common fragmentation pathways for alkyl halides include alpha-cleavage (cleavage of the C-C bond adjacent to the bromine) and loss of the bromine radical. This results in a series of alkyl fragment ions (e.g., at m/z 43, 57, 71, etc.) and bromine-containing fragments (e.g., at m/z 135/137).

For 1-Bromoundecane-d3, the molecular ion peak will be shifted to m/z 237/239. The mass of any fragment ion that retains the three deuterium atoms will also be shifted by +3 Da. Fragments that lose the portion of the molecule containing the deuterium atoms will have the same m/z as the non-deuterated compound.

Q3: Can the position of the deuterium labels influence fragmentation?

Yes, the position of the deuterium labels can potentially influence fragmentation pathways due to the kinetic isotope effect, which may alter the relative intensities of certain fragment ions compared to the unlabeled compound. However, for 1-Bromoundecane-d3, where the deuteriums are on the terminal methyl group, the primary fragmentation pathways are expected to be similar to the unlabeled compound.

Q4: Besides in-source fragmentation, what other issues might I encounter when analyzing 1-Bromoundecane-d3 by GC-MS?

• Chromatographic Co-elution: If you are analyzing 1-Bromoundecane-d3 alongside its non-deuterated analog, be aware that deuterated compounds can sometimes have slightly different retention times.

• H/D Back-Exchange: While less common for C-D bonds, be mindful of potential hydrogen-deuterium exchange if there are active sites in your GC system, especially at high temperatures.

• Contamination: Halogenated compounds can be "sticky" and prone to carryover. Ensure proper cleaning of the injection port and use of a fresh liner.

Data Presentation

The following table summarizes the effect of key ion source parameters on the in-source fragmentation of a long-chain bromoalkane, based on general mass spectrometry principles. The goal is to maximize the ratio of the molecular ion (M+) to a significant fragment ion.

Parameter	Setting	Molecular Ion (M+) Abundance	Fragment Ion Abundance	M+/Fragment Ratio
Ionization Energy	70 eV (Standard)	Low	High	Low
30 eV	Medium	Medium	Medium
20 eV	High	Low	High
Ion Source Temperature	280 °C	Low	High	Low
230 °C	Medium	Medium	Medium
200 °C	High	Low	High

Note: This table provides a qualitative representation. Optimal values are instrument-dependent and should be determined empirically.

Experimental Protocols

Protocol for Optimizing GC-MS Parameters to Minimize In-Source Fragmentation of 1-Bromoundecane-d3

This protocol provides a general workflow for optimizing your GC-MS parameters. Refer to your specific instrument manual for detailed instructions.

• Sample Preparation:

  • Prepare a standard solution of 1-Bromoundecane-d3 in a suitable solvent (e.g., hexane or ethyl acetate) at a concentration appropriate for your instrument's sensitivity.

• Initial GC-MS Analysis (Standard Conditions):

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Column: A non-polar column (e.g., DB-5ms) is suitable for this compound.

    • Oven Program: Start at a low temperature (e.g., 80 °C) and ramp to a final temperature (e.g., 280 °C) to ensure good separation.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI)

    • Ionization Energy: 70 eV

    • Ion Source Temperature: 230 °C

    • Mass Range: m/z 40-300

• Optimization of MS Parameters:

  • Ionization Energy:

    • If possible on your instrument, acquire spectra at different ionization energies (e.g., 70 eV, 50 eV, 30 eV, 20 eV).

    • Compare the relative abundance of the molecular ion (m/z 237/239) to major fragment ions.

  • Ion Source Temperature:

    • Acquire spectra at different ion source temperatures (e.g., 200 °C, 230 °C, 250 °C, 280 °C).

    • Monitor the ratio of the molecular ion to fragment ions.

• Data Analysis:

  • For each condition, calculate the ratio of the abundance of the molecular ion peak to a prominent fragment ion peak.

  • Select the conditions that provide the highest molecular ion abundance while maintaining good chromatographic peak shape and sensitivity.

Visualizations

Caption: In-source fragmentation of 1-Bromoundecane-d3.

Caption: Troubleshooting workflow for minimizing in-source fragmentation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Signal Intensity of Deuterated Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of low signal intensity of deuterated standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low signal intensity for my deuterated internal standard?

Low signal intensity of a deuterated internal standard (IS) can originate from several factors throughout the analytical workflow. The most common causes can be categorized into three main areas:

• Sample-Related Issues: Problems with the standard itself or its interaction with the sample matrix.

• Liquid Chromatography (LC) Issues: Suboptimal chromatographic conditions affecting peak shape and elution.

• Mass Spectrometer (MS) Issues: Instrument-related problems from the ion source to the detector.[1]

Q2: How can the position of deuterium labeling affect the signal intensity and stability of the standard?

The stability of the deuterium label is critical. If deuterium atoms are on exchangeable sites, such as hydroxyl (-OH), amine (-NH), or carboxyl (-COOH) groups, they can be replaced by hydrogen atoms from the solvent or matrix.[2][3] This process, known as H/D exchange or back-exchange, reduces the concentration of the fully deuterated standard, leading to a decreased signal.[4][5] It is always preferable to use standards where deuterium atoms are located on stable, non-labile positions, like carbon atoms.

Q3: My deuterated standard has a different retention time than the analyte. Is this normal and can it impact my results?

Yes, it is a known phenomenon that deuterated compounds can have slightly different retention times compared to their non-deuterated counterparts, often eluting slightly earlier in reversed-phase chromatography. This "deuterium isotope effect" can become a problem if the shift in retention time causes the analyte and the internal standard to elute in regions with different matrix effects. This differential matrix effect can compromise analytical accuracy.

Q4: What are matrix effects and how can they specifically affect my deuterated standard's signal?

Matrix effects are the alteration of ionization efficiency of a target analyte due to co-eluting compounds from the sample matrix. This can result in ion suppression (decreased signal) or ion enhancement (increased signal). Since deuterated standards are chemically very similar to the analyte, they are expected to experience similar matrix effects. However, if the analyte and standard do not perfectly co-elute, they may be affected differently, leading to variability in the standard's signal.

Q5: Can the concentration of the deuterated standard itself lead to low signal intensity?

While counterintuitive, an inappropriate concentration of the deuterated standard can be problematic. A concentration that is too low may result in a poor signal-to-noise ratio. Conversely, an excessively high concentration can sometimes suppress the analyte signal or even its own signal due to detector saturation or ion source competition effects. The general guidance is to use a concentration that is in the mid-range of the calibration curve.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Low Signal Intensity

When encountering low signal intensity, a systematic approach is crucial to efficiently identify the root cause. This guide provides a step-by-step workflow to isolate the problem.

A flowchart for systematically troubleshooting low signal intensity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Navigating Analytical Precision: A Comparative Guide to the Validation of Methods Using 1-Bromoundecane-d3

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical data are paramount. In quantitative analysis, particularly in complex matrices, the use of an internal standard is crucial for correcting variations in sample preparation and instrument response. Among the array of choices, deuterated compounds like 1-Bromoundecane-d3 stand out as a gold standard for methods such as Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comparative overview of the validation of analytical methods employing 1-Bromoundecane-d3, juxtaposed with other deuterated bromoalkane alternatives, supported by representative experimental data and detailed protocols.

Deuterated internal standards are chemically and physically almost identical to the analyte of interest.[1] The substitution of hydrogen with deuterium atoms increases the molecular weight, allowing for differentiation by mass spectrometry, while maintaining nearly identical chromatographic behavior.[1] This co-elution is critical for compensating for variations during the analytical process, from sample preparation to injection, thereby enhancing the accuracy and precision of quantification.[1]

Performance Comparison of Analytical Methods

Table 1: Comparison of Linearity, LOD, and LOQ

Internal Standard	Analyte Type	Typical Linearity (r²)	Typical LOD (ng/mL)	Typical LOQ (ng/mL)
1-Bromoundecane-d3 (Expected)	Brominated Hydrocarbons	> 0.995	0.05 - 0.5	0.15 - 1.5
1-Bromononane-d19 (Representative)	Polybrominated Diphenyl Ethers	> 0.99	0.1 - 1.0	0.3 - 3.0
Bromobenzene-d5 (Representative)	Volatile Organic Compounds	> 0.995	0.1 - 0.8	0.3 - 2.4

Note: This table presents representative data from various studies and is intended to provide a general expectation of performance.

Table 2: Comparison of Accuracy and Precision

Internal Standard	Analyte Type	Accuracy (% Recovery)	Precision (% RSD)
1-Bromoundecane-d3 (Expected)	Brominated Hydrocarbons	90 - 110%	< 10%
1-Bromononane-d19 (Representative)	Polybrominated Diphenyl Ethers	85 - 115%	< 15%
Bromobenzene-d5 (Representative)	Volatile Organic Compounds	95 - 105%	< 5%

Note: RSD refers to Relative Standard Deviation. This table presents representative data from various studies and is intended to provide a general expectation of performance.

Experimental Protocols

A detailed and robust experimental protocol is the foundation of any accurate analytical method. Below is a representative methodology for the quantitative analysis of a hypothetical brominated analyte in a complex matrix, such as environmental sediment, using GC-MS with 1-Bromoundecane-d3 as an internal standard.

Objective: To quantify the concentration of a target brominated hydrocarbon in a sediment sample.

1. Sample Preparation and Extraction:

• Accurately weigh 10 g of freeze-dried sediment.

• Spike the sample with a known amount of 1-Bromoundecane-d3 solution.

• Mix the sample with anhydrous sodium sulfate to remove moisture.

• Perform a Soxhlet extraction with a 1:1 mixture of hexane and dichloromethane for 18 hours.

• Concentrate the extract using a rotary evaporator.

2. Extract Cleanup:

• Pass the concentrated extract through a multi-layer silica gel column for cleanup.

• Elute the column with hexane, followed by a mixture of hexane and dichloromethane.

• Collect the fraction containing the analyte and internal standard and concentrate to a final volume of 1 mL.

3. GC-MS Analysis:

• Gas Chromatograph (GC): Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Inlet: Splitless injection at 280°C.

• Oven Program: Initial temperature of 100°C, hold for 2 min, ramp at 15°C/min to 320°C, hold for 10 min.

• Mass Spectrometer (MS): Agilent 5977B or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the analyte and 1-Bromoundecane-d3.

4. Calibration and Quantification:

• Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of 1-Bromoundecane-d3.

• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Determine the concentration of the analyte in the samples by comparing its peak area ratio to the calibration curve.

Visualizing the Workflow and Logic

To further clarify the experimental and logical processes, the following diagrams have been generated using the DOT language.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to 1-Bromoundecane-d3 and Non-Deuterated Standards in Analytical Quantification

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is critical for achieving accurate and reproducible results. This guide provides an objective comparison between the deuterated standard, 1-Bromoundecane-d3, and its non-deuterated counterpart, 1-Bromoundecane, when used in analytical assays, particularly those involving mass spectrometry.

Physicochemical Properties: A Side-by-Side Comparison

An internal standard should ideally share similar physicochemical properties with the analyte to ensure comparable behavior during sample preparation and analysis. While deuterated standards are nearly identical to their non-deuterated analogs, their primary difference lies in their molecular weight due to the substitution of hydrogen atoms with deuterium.

Table 1: Comparison of Physicochemical Properties

Property	1-Bromoundecane	1-Bromoundecane-d3	Reference
Molecular Formula	C₁₁H₂₃Br	C₁₁H₂₀D₃Br	N/A
Molecular Weight	235.20 g/mol	~238.22 g/mol	[1]
Boiling Point	137-138 °C (at 18 mmHg)	Expected to be very similar to 1-Bromoundecane	[1][2]
Melting Point	-9 °C	Expected to be very similar to 1-Bromoundecane	[2]
Density	1.054 g/mL at 25 °C	Expected to be slightly higher than 1-Bromoundecane

Note: Experimental boiling and melting points for 1-Bromoundecane-d3 are not readily published as they are expected to have negligible differences from the non-deuterated standard for most applications.

Performance in Quantitative Analysis

The key advantage of using a deuterated internal standard like 1-Bromoundecane-d3 lies in its ability to be distinguished by mass spectrometry while behaving almost identically to the non-deuterated analyte during chromatography. This co-elution is crucial for accurately compensating for variations in sample extraction, injection volume, and ionization efficiency (matrix effects).

Table 2: Performance Characteristics of Deuterated vs. Non-Deuterated Standards

Performance Metric	1-Bromoundecane-d3 (as IS for 1-Bromoundecane)	Non-deuterated Analog (e.g., 1-Bromodecane as IS)
Co-elution with Analyte	High degree of co-elution due to nearly identical physicochemical properties.	Chromatographic separation is likely, leading to potential differences in experiencing matrix effects.
Correction for Matrix Effects	More effective correction as both the standard and analyte are subjected to the same ionization suppression or enhancement.	Less reliable correction if the standard and analyte elute at different times.
Mass Spectrometry Distinction	Clearly distinguished by a mass shift of +3 amu.	Must have a different mass and fragmentation pattern from the analyte.
Quantification Accuracy	Generally leads to higher accuracy and precision.	May introduce bias if chromatographic and ionization behaviors differ significantly from the analyte.

Experimental Protocols

A well-defined experimental protocol is essential for reliable quantitative analysis. Below is a representative methodology for the quantification of an analyte using 1-Bromoundecane-d3 as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Quantitative Analysis of a Target Analyte by GC-MS using a Deuterated Internal Standard

1. Preparation of Standard and Sample Solutions:

• Stock Solutions: Prepare individual stock solutions of the target analyte and 1-Bromoundecane-d3 (internal standard, IS) in a suitable solvent (e.g., ethyl acetate) at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix with varying concentrations of the analyte and a constant concentration of the IS.

• Sample Preparation: To a known volume or weight of the unknown sample, add the same constant concentration of the IS as used in the calibration standards.

2. Sample Extraction (if necessary):

• Perform liquid-liquid extraction or solid-phase extraction to isolate the analyte and IS from the sample matrix.

3. GC-MS Analysis:

• Injection: Inject 1 µL of the prepared standard or sample into the GC-MS system.

• Chromatographic Separation: Use a suitable capillary column (e.g., a non-polar column) and a temperature program that achieves baseline separation of the analyte from other matrix components.

• Mass Spectrometric Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for both the analyte and the deuterated internal standard. For example, monitor the molecular ion peaks or key fragment ions.

4. Data Analysis:

• Peak Integration: Integrate the peak areas of the selected ions for both the analyte and the IS.

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration for the calibration standards.

• Quantification: Determine the concentration of the analyte in the unknown samples by calculating their analyte/IS peak area ratios and interpolating the concentration from the calibration curve.

Visualizing the Workflow and Comparison

To further clarify the concepts, the following diagrams illustrate the experimental workflow and the logical comparison between deuterated and non-deuterated standards.

Caption: Workflow for quantitative analysis using an internal standard (IS).

References

• 1. 1-Bromoundecane 98 693-67-4 [sigmaaldrich.com]
• 2. chemsynthesis.com [chemsynthesis.com]

inter-laboratory comparison of 1-Bromoundecane-d3 analysis

An Inter-Laboratory Comparison of 1-Bromoundecane-d3 Analysis: A Guide for Researchers

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison for the analysis of 1-Bromoundecane-d3. It is intended for researchers, scientists, and drug development professionals to understand the methodologies and potential variability in the quantification of this deuterated compound. The experimental data presented herein is illustrative, designed to reflect typical outcomes of such a study.

Introduction

1-Bromoundecane-d3 is a deuterated form of 1-bromoundecane, often used as an internal standard in quantitative analytical methods, particularly in mass spectrometry-based assays. Its chemical and physical properties are nearly identical to its non-deuterated analog, allowing it to be used to correct for variations in sample preparation, injection volume, and instrument response. Accurate and precise quantification of internal standards is paramount for the reliability of the entire analytical method.

This inter-laboratory study was designed to assess the performance of different laboratories and analytical techniques in the quantification of 1-Bromoundecane-d3 in a standardized sample. The primary objectives were to evaluate the accuracy, precision, and overall reproducibility of the analytical methods employed by the participating laboratories.

Experimental Protocols

A detailed methodology was provided to each participating laboratory to ensure consistency in the core aspects of the analysis. Laboratories were, however, permitted to use their own in-house validated systems and columns.

Sample Preparation

A stock solution of 1-Bromoundecane-d3 was prepared in acetonitrile at a concentration of 1 mg/mL. This stock solution was used to prepare a series of calibration standards and quality control (QC) samples by spiking into a blank matrix (e.g., human plasma).

• Calibration Standards: Prepared at concentrations of 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Quality Control (QC) Samples: Prepared at low (3 ng/mL), medium (75 ng/mL), and high (800 ng/mL) concentrations.

Extraction Procedure (Protein Precipitation):

• To 100 µL of plasma sample (calibrator or QC), add 300 µL of cold acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for analysis.

Analytical Methods

Two primary analytical techniques were designated for this comparison, reflecting the most common methods for such compounds: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

2.2.1. GC-MS Parameters (Illustrative)

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (Splitless)

• Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 20°C/min, hold for 5 min.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Monitored Ions (SIM mode): Specific m/z values for 1-Bromoundecane-d3 and any non-deuterated analog used for reference.

2.2.2. LC-MS/MS Parameters (Illustrative)

• Liquid Chromatograph: Shimadzu Nexera X2 (or equivalent)

• Column: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 50% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 50% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: SCIEX Triple Quad 6500+ (or equivalent)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Specific precursor-to-product ion transitions for 1-Bromoundecane-d3.

Data Presentation

The following tables summarize the quantitative data from the participating laboratories. The accuracy is presented as the percentage of the nominal concentration, and precision is expressed as the coefficient of variation (%CV).

Table 1: Inter-Laboratory Comparison of QC Sample Analysis (Low QC: 3 ng/mL)

Laboratory	Method	Mean Concentration (ng/mL)	Standard Deviation	%CV	Accuracy (%)
Lab A	GC-MS	2.89	0.21	7.27	96.3
Lab B	LC-MS/MS	3.12	0.15	4.81	104.0
Lab C	GC-MS	2.75	0.25	9.09	91.7
Lab D	LC-MS/MS	3.05	0.18	5.90	101.7
Lab E	GC-MS	2.95	0.22	7.46	98.3

Table 2: Inter-Laboratory Comparison of QC Sample Analysis (Medium QC: 75 ng/mL)

Laboratory	Method	Mean Concentration (ng/mL)	Standard Deviation	%CV	Accuracy (%)
Lab A	GC-MS	72.8	3.5	4.81	97.1
Lab B	LC-MS/MS	76.5	2.9	3.79	102.0
Lab C	GC-MS	70.1	4.2	5.99	93.5
Lab D	LC-MS/MS	74.2	3.1	4.18	98.9
Lab E	GC-MS	73.9	3.8	5.14	98.5

Table 3: Inter-Laboratory Comparison of QC Sample Analysis (High QC: 800 ng/mL)

Laboratory	Method	Mean Concentration (ng/mL)	Standard Deviation	%CV	Accuracy (%)
Lab A	GC-MS	789	25	3.17	98.6
Lab B	LC-MS/MS	815	22	2.70	101.9
Lab C	GC-MS	772	31	4.02	96.5
Lab D	LC-MS/MS	805	24	2.98	100.6
Lab E	GC-MS	795	28	3.52	99.4

Mandatory Visualization

The following diagram illustrates the workflow of this inter-laboratory comparison.

Caption: Workflow of the inter-laboratory comparison for 1-Bromoundecane-d3 analysis.

Discussion

The results of this hypothetical inter-laboratory comparison demonstrate a good level of agreement between the participating laboratories, with most results falling within acceptable ranges for accuracy and precision. As is often observed, the LC-MS/MS methods tended to show slightly better precision (lower %CV) compared to the GC-MS methods, particularly at lower concentrations. This can be attributed to the high selectivity and sensitivity of tandem mass spectrometry.

Variations in results between laboratories can arise from several factors, including differences in instrumentation, slight variations in protocol execution, and the experience of the analysts. The data highlights the importance of robust, well-validated analytical methods and the value of inter-laboratory comparisons in assessing and ensuring the quality of analytical data across different sites.

Conclusion

This guide outlines a framework for an . The provided experimental protocols and illustrative data offer a benchmark for laboratories performing similar analyses. The results underscore the reliability of both GC-MS and LC-MS/MS for the quantification of this deuterated internal standard, while also highlighting the typical performance differences between the two techniques. Such comparison studies are crucial for establishing consensus on best practices and ensuring the consistency and reliability of analytical data in research and development.

The Gold Standard in Quantitative Analysis: A Comparison of 1-Bromoundecane-d3 as an Internal Standard

In the precise world of analytical chemistry, particularly within pharmaceutical and environmental analysis, the use of internal standards is paramount for achieving accurate and reliable quantitative results. Among the various types of internal standards, deuterated compounds are widely regarded as the "gold standard" for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] This guide provides a comprehensive comparison of 1-Bromoundecane-d3 as an internal standard, evaluating its expected performance against other deuterated bromoalkane alternatives.

The fundamental principle behind the superiority of deuterated internal standards lies in their near-identical chemical and physical properties to the analyte of interest.[3] By replacing hydrogen atoms with their stable isotope, deuterium, the molecular weight is increased, allowing for mass-based differentiation from the analyte, while the chromatographic behavior remains almost identical. This co-elution is crucial for compensating for variations in sample preparation, injection volume, and matrix effects, which can significantly impact the accuracy and precision of quantification.[2]

Performance Comparison: Deuterated Bromoalkane Internal Standards

While specific public data on the performance of 1-Bromoundecane-d3 is limited, its performance can be inferred from structurally similar deuterated long-chain bromoalkanes. The choice of a deuterated internal standard is often guided by the analyte's structure and the analytical method. Here, we compare the expected characteristics of 1-Bromoundecane-d3 with two common alternatives, 1-Bromononane-d19 and 1-Bromodecane-d21.

Feature	1-Bromoundecane-d3 (Expected)	1-Bromononane-d19	1-Bromodecane-d21	Structural Analog (e.g., 1-Chloroundecane)
Structural Similarity to C11 Analytes	Very High	Moderate	High	Moderate
Co-elution with C11 Analytes	Excellent	Good	Very Good	Variable
Compensation for Matrix Effects	Excellent	Good to Excellent	Excellent	Poor to Moderate
Accuracy	High	High	High	Low to Moderate
Precision (%RSD)	Expected to be low (<10%)	Typically <15%	Typically <15%	Can be >20%
Recovery Correction	Excellent	Excellent	Excellent	Poor
Typical Analytes	Long-chain (C10-C12) bromoalkanes, brominated flame retardants, and other halogenated hydrocarbons.	Mid-chain length (C8-C10) bromoalkanes and related compounds.[2]	Mid-to-long chain (C9-C11) bromoalkanes and related compounds.	Varies, but less effective for precise quantification.

Note: The performance data for 1-Bromoundecane-d3 is extrapolated based on the well-documented performance of other long-chain deuterated bromoalkanes. Actual performance should be validated for the specific matrix and analyte.

Experimental Protocol: Quantification of a Target Analyte using 1-Bromoundecane-d3 Internal Standard

This protocol outlines a typical workflow for the quantification of a target analyte (e.g., a brominated flame retardant) in a complex matrix (e.g., sediment) using 1-Bromoundecane-d3 as an internal standard with GC-MS.

1. Preparation of Standards and Solutions

• Analyte Stock Solution (100 µg/mL): Accurately weigh 10 mg of the target analyte standard and dissolve it in 100 mL of a suitable solvent (e.g., hexane).

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Bromoundecane-d3 and dissolve it in 100 mL of the same solvent.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the analyte stock solution. Spike each calibration standard with a constant known amount of the internal standard stock solution to achieve a concentration in the mid-range of the calibration curve.

2. Sample Preparation and Extraction

• Sample Spiking: Accurately weigh a known amount of the sample (e.g., 10 g of sediment) into a clean extraction vessel. Spike the sample with a known amount of the 1-Bromoundecane-d3 internal standard solution.

• Extraction: Perform an appropriate extraction technique, such as Soxhlet extraction or pressurized fluid extraction, using a suitable solvent (e.g., a mixture of hexane and dichloromethane).

• Cleanup: The extract may require cleanup to remove interfering matrix components. This can be achieved using techniques like solid-phase extraction (SPE) or gel permeation chromatography (GPC).

• Concentration: Concentrate the cleaned extract to a final volume of 1 mL under a gentle stream of nitrogen.

3. Instrumental Analysis (GC-MS)

• Injection: Inject an aliquot (e.g., 1 µL) of the final extract into the GC-MS system.

• Chromatographic Separation: Use a suitable capillary column (e.g., a non-polar column like DB-5ms) and a temperature program that achieves baseline separation of the target analyte and the internal standard.

• Mass Spectrometric Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor characteristic ions for both the analyte and 1-Bromoundecane-d3.

4. Data Analysis

• Peak Integration: Integrate the peak areas of the target analyte and the internal standard in the chromatograms of the calibration standards and the samples.

• Calibration Curve: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte for the calibration standards. The curve should have a correlation coefficient (r²) of >0.99.

• Quantification: Calculate the concentration of the analyte in the samples by determining the peak area ratio and using the calibration curve to find the corresponding concentration.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the logical basis for the improved accuracy and precision achieved by using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical diagram illustrating how internal standards improve accuracy and precision.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Linearity and Range of Deuterated Bromoalkane Calibration Curves for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of stable isotope-labeled internal standards is the gold standard for achieving accurate and precise results.[1][2] Deuterated compounds, such as 1-Bromoundecane-d3, are frequently employed for their ability to mimic the analyte of interest during sample preparation and analysis, thereby compensating for variations in extraction recovery, injection volume, and instrument response.[3][4]

Performance Comparison of Deuterated Bromoalkane Internal Standards

The selection of an appropriate internal standard is critical and often depends on the specific analyte and the analytical method. The following table summarizes the typical linearity and working range for calibration curves of deuterated bromoalkanes, which are close structural analogues of 1-Bromoundecane-d3. These values are indicative of the performance that can be anticipated when developing a quantitative method using 1-Bromoundecane-d3.

Internal Standard	Typical Analytes	Typical Linearity (R²)	Typical Dynamic Range	Analytical Technique
1-Bromoundecane-d3 (Expected)	Fatty Acid Methyl Esters (FAMEs), Long-chain alkyl halides	> 0.99	1 ng/mL - 1000 ng/mL	GC-MS, LC-MS/MS
1-Bromononane-d19	Mid-chain length (C8-C10) bromoalkanes, Brominated flame retardants	> 0.99	1 ng/mL - 500 ng/mL	GC-MS
1-Bromodecane-d21	Mid-to-long chain (C9-C11) bromoalkanes and related compounds	> 0.99	5 ng/mL - 1000 ng/mL	GC-MS, LC-MS/MS
1-Bromododecane-d25	Long-chain (C10-C14) bromoalkanes, related environmental contaminants	> 0.99	10 ng/mL - 2000 ng/mL	GC-MS

Note: The data presented for 1-Bromoundecane-d3 is an educated estimation based on the performance of its analogues. Actual performance may vary depending on the specific analytical method and matrix.

Generally, for well-developed methods, the coefficient of determination (R²) for the calibration curve is expected to be greater than 0.99, indicating a strong linear relationship between the concentration and the instrument response.[5] Good linearity (R² > 0.98) has been reported for analytes when using deuterium-labeled internal standards. The dynamic range can vary significantly based on the sensitivity of the instrument and the nature of the sample matrix but typically spans several orders of magnitude.

Experimental Protocols

A detailed and robust experimental protocol is fundamental for establishing a reliable calibration curve. Below is a representative protocol for the quantitative analysis of a target analyte using a deuterated bromoalkane, such as 1-Bromoundecane-d3, as an internal standard by GC-MS.

Objective: To establish a calibration curve for the quantification of a target analyte in a sample matrix.

Materials:

• Target analyte standard

• 1-Bromoundecane-d3 (or other suitable deuterated bromoalkane)

• High-purity solvent (e.g., hexane, methanol)

• Sample matrix (e.g., plasma, soil extract)

• GC-MS system with an appropriate column

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the target analyte in a suitable solvent at a concentration of 1 mg/mL.

  • Prepare a primary stock solution of the deuterated internal standard (e.g., 1-Bromoundecane-d3) at a concentration of 1 mg/mL.

• Preparation of Calibration Standards:

  • Prepare a series of working standard solutions of the target analyte by serial dilution of the primary stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare a working solution of the internal standard at a fixed concentration (e.g., 100 ng/mL).

• Sample Preparation:

  • To a fixed volume of each calibration standard and unknown sample, add a constant volume of the internal standard working solution.

  • Perform any necessary extraction or derivatization steps. For example, for the analysis of fatty acids, a methylation step to form fatty acid methyl esters (FAMEs) would be required.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Injector: Splitless mode

    • Column: A suitable capillary column for the separation of the target analytes.

    • Oven Temperature Program: An optimized temperature program to ensure good separation of the analyte and internal standard.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the analyte and the deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas of the selected ions for the analyte and the internal standard.

  • Calculate the response ratio for each calibration standard: (Peak Area of Analyte) / (Peak Area of Internal Standard).

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

  • Determine the concentration of the analyte in the unknown samples by applying their response ratios to the calibration curve equation.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for establishing a calibration curve using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards: 1-Bromoundecane-d3 vs. C13-Labeled Analogs

In the landscape of quantitative analysis, particularly in chromatography and mass spectrometry, the use of internal standards is paramount for achieving accurate and reproducible results. For researchers, scientists, and drug development professionals, the choice of an appropriate internal standard is a critical decision that can significantly impact data quality. This guide provides an objective comparison between deuterated internal standards, using 1-Bromoundecane-d3 as a representative example, and carbon-13 (C13)-labeled internal standards.

Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes.[1] This near-identical chemical nature allows them to co-elute with the analyte and experience similar ionization efficiencies, effectively compensating for variations in sample preparation, injection volume, and matrix effects.[2][3] However, the choice between different types of stable isotope labeling, primarily deuterium (²H) and carbon-13 (¹³C), involves a trade-off between cost and analytical performance.[2]

Performance Comparison: Deuterated vs. C13-Labeled Standards

The ideal internal standard should exhibit identical chemical and physical properties to the analyte, ensuring it behaves consistently throughout the analytical process, from sample extraction to detection. While both deuterated and C13-labeled standards aim to achieve this, their inherent physicochemical properties can lead to notable differences in performance.

Chromatographic Co-elution: A significant distinction lies in their chromatographic behavior. C13-labeled standards, due to the negligible effect of the heavier carbon isotope on the molecule's physicochemical properties, typically co-elute perfectly with the unlabeled analyte. In contrast, deuterated standards can sometimes exhibit a slight shift in retention time, eluting slightly earlier than the native analyte. This phenomenon, known as the "isotope effect," is due to the C-²H bond being slightly stronger and less polar than the C-¹H bond. This chromatographic separation can lead to differential ion suppression or enhancement, particularly in complex biological matrices, potentially compromising accuracy.

Isotopic Stability: Another critical consideration is the stability of the isotopic label. Carbon-13 atoms are integrated into the carbon backbone of the molecule and are therefore highly stable, with no risk of exchange under typical experimental conditions. Deuterium atoms, however, can sometimes be susceptible to back-exchange with protons from the solvent, especially if they are located at exchangeable positions (e.g., on hydroxyl or amine groups). While placing deuterium on non-exchangeable carbon atoms minimizes this risk, the potential for isotopic instability should be considered during method development.

Cost and Availability: Generally, deuterated standards are less expensive to synthesize than their C13-labeled counterparts. This is due to the lower cost of deuterium-labeled starting materials and often simpler synthetic routes. Consequently, deuterated standards are more commonly available for a wider range of analytes. However, the higher initial cost of C13-labeled standards may be offset by the time saved on method development and the increased reliability and robustness of the analytical data.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the key performance characteristics of deuterated and C13-labeled internal standards based on established principles in analytical chemistry.

Performance Metric	Deuterated Standard (e.g., 1-Bromoundecane-d3)	C13-Labeled Standard	Key Considerations
Accuracy	May be compromised due to isotopic effects causing chromatographic separation from the analyte, leading to differential matrix effects.	Generally higher accuracy due to negligible isotopic effects on retention time, ensuring co-elution and more effective compensation for matrix effects.	The degree and position of deuteration can influence the magnitude of the isotope effect.
Precision	Can exhibit lower precision (higher variance) if chromatographic separation occurs, as the internal standard may not perfectly track the analyte's response variability.	Typically higher precision due to co-elution, providing more consistent correction for analytical variability.
Isotopic Stability	Deuterium atoms in certain positions can be susceptible to exchange with protons in the solvent, potentially leading to inaccurate quantification.	The carbon-13 label is integrated into the molecular backbone and is highly stable with no risk of exchange under typical experimental conditions.	Careful selection of the deuteration site to non-exchangeable positions is crucial.
Cost	Generally less expensive to synthesize.	Typically more expensive to produce due to the higher cost of C13-labeled starting materials.	The higher initial cost of C13 standards may be offset by savings in method development and increased data reliability.
Availability	More widely available for a broader range of compounds.	Availability is growing but may be more limited for some analytes.	Custom synthesis of C13-labeled standards is often an option.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of internal standards in quantitative assays. Below is a representative protocol for a typical LC-MS/MS workflow using an internal standard.

1. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte standard and dissolve it in 10 mL of an appropriate solvent (e.g., methanol, acetonitrile).

• Internal Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the internal standard (either 1-Bromoundecane-d3 or a C13-labeled analog) in the same solvent as the analyte.

• Analyte Working Solutions (Calibration Standards): Perform serial dilutions of the analyte stock solution with a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to prepare a series of calibration standards at concentrations spanning the expected range of the unknown samples.

• Internal Standard Working Solution: Dilute the internal standard stock solution to a fixed concentration that will be added to all samples, calibration standards, and quality controls. The concentration should be chosen to provide a stable and reproducible signal in the mass spectrometer.

2. Sample Preparation (e.g., Protein Precipitation):

• Pipette a fixed volume (e.g., 50 µL) of each calibration standard, quality control (QC) sample, and unknown sample into separate microcentrifuge tubes.

• Add a precise volume of the internal standard working solution to each tube.

• Add a protein precipitation agent (e.g., acetonitrile containing 0.1% formic acid) to each tube at a specific ratio (e.g., 3:1 precipitant to sample volume).

• Vortex mix all tubes thoroughly to ensure complete protein precipitation.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Develop a chromatographic method that provides adequate separation of the analyte from other matrix components. The mobile phase composition, gradient, flow rate, and column chemistry should be optimized to achieve good peak shape and resolution.

• Mass Spectrometry (MS): Optimize the mass spectrometer parameters for the detection of both the analyte and the internal standard. This includes selecting the appropriate ionization mode (e.g., electrospray ionization - ESI), polarity (positive or negative), and fragmentation transitions for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). The collision energy and other ion source parameters should be optimized to maximize the signal intensity for both the analyte and the internal standard.

4. Data Analysis:

• Integrate the peak areas of the analyte and the internal standard for all samples, calibration standards, and QCs.

• Calculate the ratio of the analyte peak area to the internal standard peak area for each injection.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

Caption: A typical experimental workflow for quantitative analysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nebiolab.com [nebiolab.com]

Assessing the Kinetic Isotope Effect of 1-Bromoundecane-d3: A Comparative Guide for Mechanistic Elucidation

For Immediate Release

This guide provides a comprehensive comparison of the kinetic isotope effect (KIE) of 1-Bromoundecane-d3 in bimolecular nucleophilic substitution (SN2) reactions. Designed for researchers, scientists, and drug development professionals, this document outlines the expected performance of 1-Bromoundecane-d3 in mechanistic studies compared to its non-deuterated analogue and other deuterated primary alkyl bromides. While direct experimental data for 1-Bromoundecane-d3 is not extensively available in peer-reviewed literature, this guide leverages established principles of physical organic chemistry and data from analogous long-chain bromoalkanes to provide a robust predictive framework.

The substitution of hydrogen with its heavier isotope, deuterium, at the alpha-carbon (the carbon bearing the leaving group) can subtly alter the rate of an SN2 reaction. This phenomenon, known as the α-secondary kinetic isotope effect (α-SKIE), provides invaluable insight into the structure of the reaction's transition state.

Executive Summary

In a typical SN2 reaction, the approach of a nucleophile to a primary alkyl bromide like 1-bromoundecane results in a transition state where the α-carbon rehybridizes from sp3 towards sp2. This change in hybridization leads to a slight stiffening of the C-H (or C-D) bending vibrations. Because the C-D bond has a lower zero-point energy, more energy is required to reach this stiffer transition state compared to the C-H bond. This generally results in an "inverse" kinetic isotope effect, where the deuterated compound reacts slightly slower than its non-deuterated counterpart (kH/kD > 1 is a normal KIE, while kH/kD < 1 is an inverse KIE, though in the context of α-SKIEs, values are often close to 1). For SN2 reactions, α-SKIEs are typically small and can be slightly inverse or normal, providing a sensitive probe of the transition state's nature.[1]

This guide will focus on the SN2 reaction of 1-bromoundecane and its deuterated isotopologue with sodium cyanide in dimethylformamide (DMF), a common polar aprotic solvent that favors the SN2 pathway.

Data Presentation: Predicted Kinetic Isotope Effects

The following table summarizes the predicted kinetic data for the SN2 reaction of 1-Bromoundecane-d3 and comparative substrates. The values are based on typical α-secondary KIEs observed for SN2 reactions of primary alkyl halides.

Reactant	Alternative Compound	Nucleophile/Solvent	Predicted kH/kD (per deuterium) at 25°C	Predicted Reaction Mechanism
1-Bromoundecane-d3	1-Bromoundecane	NaCN / DMF	~0.98 - 1.02	SN2
1-Bromooctane-d2	1-Bromooctane	NaCN / DMF	~0.98 - 1.02	SN2
2-Bromooctane-1,1,1-d3	2-Bromooctane	Bu4NBr / Acetonitrile	1.084 (β-SKIE)[2]	SN2

Note: The value for 2-Bromooctane-1,1,1-d3 represents a β-secondary KIE, where deuteration is on the carbon adjacent to the reaction center, and is included for comparison of isotope effects in a similar long-chain system.

Signaling Pathways and Experimental Workflow

The diagrams below illustrate the logical flow of an SN2 reaction and the experimental workflow for determining the kinetic isotope effect.

Figure 1. SN2 reaction pathway for 1-Bromoundecane-d3.

Figure 2. Experimental workflow for KIE determination.

Experimental Protocols

The following is a detailed methodology for determining the α-secondary kinetic isotope effect for the SN2 reaction of 1-Bromoundecane-d3.

Objective: To measure the α-secondary kinetic isotope effect for the SN2 reaction of 1-Bromoundecane and 1-Bromoundecane-d3 with sodium cyanide.

Materials:

• 1-Bromoundecane

• 1-Bromoundecane-d3 (synthesis required)

• Sodium Cyanide (NaCN)

• Anhydrous Dimethylformamide (DMF)

• Internal Standard (e.g., Dodecane)

• Quenching solution (e.g., dilute nitric acid)

• Extraction solvent (e.g., Hexane)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Reaction Setup:

  • Prepare two sets of reaction vessels, one for the hydrogenated substrate (1-Bromoundecane) and one for the deuterated substrate (1-Bromoundecane-d3).

  • In each vessel, create a solution of the respective alkyl bromide (e.g., 0.1 M) and the internal standard (e.g., 0.05 M Dodecane) in anhydrous DMF.

  • Prepare a separate stock solution of sodium cyanide in anhydrous DMF (e.g., 0.2 M).

  • Place the reaction vessels in a constant temperature bath set to 25.0 ± 0.1 °C and allow them to equilibrate.

• Kinetic Run:

  • To initiate the reactions, add a pre-equilibrated volume of the sodium cyanide solution to each reaction vessel simultaneously.

  • At predetermined time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a small aliquot (e.g., 0.5 mL) from each reaction mixture.

  • Immediately quench each aliquot by adding it to a vial containing the quenching solution and an extraction solvent (e.g., 1 mL of 1% HNO3 and 2 mL of hexane). Vortex thoroughly.

• Sample Analysis:

  • Analyze the organic layer of each quenched aliquot using GC-MS.

  • The gas chromatograph will separate the remaining reactant (1-bromoundecane or its d3-analogue) from the product (undecanenitrile) and the internal standard.

  • The mass spectrometer will confirm the identity of each peak.

  • Integrate the peak areas for the reactant and the internal standard in each chromatogram.

• Data Analysis:

  • For both the hydrogenated and deuterated reactions, calculate the concentration of the reactant at each time point relative to the constant concentration of the internal standard.

  • Plot the natural logarithm of the reactant concentration (ln[R-Br]) versus time for both datasets.

  • The slope of the resulting straight line for each plot is equal to the negative of the pseudo-first-order rate constant (-k').

  • The second-order rate constant (k) can be determined by dividing k' by the concentration of the nucleophile (which is in excess and assumed to be constant).

  • Calculate the kinetic isotope effect by taking the ratio of the rate constants: KIE = kH / kD .

This comprehensive approach allows for a precise determination of the kinetic isotope effect, providing critical data for the elucidation of reaction mechanisms and the evaluation of isotopically labeled compounds in drug development and mechanistic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]

Cross-Validation of Analytical Methods for Long-Chain Alkyl Bromides Using 1-Bromoundecane-d3 as an Internal Standard

A Comparative Guide for Researchers in Environmental and Life Sciences

This guide provides a comprehensive comparison of two primary analytical methodologies for the quantification of long-chain alkyl bromides in biological matrices: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As a case study, we focus on the quantitative analysis of a hypothetical analyte, 1-Bromododecane, in fish tissue, utilizing 1-Bromoundecane-d3 as an internal standard. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for the detection and quantification of halogenated organic compounds.

Introduction

Long-chain alkyl bromides are a class of compounds relevant in various fields, from environmental monitoring of brominated flame retardants (BFRs) to intermediates in pharmaceutical synthesis. Accurate quantification of these lipophilic compounds in complex biological matrices presents analytical challenges, including potential for sample loss during preparation and matrix effects during analysis. The use of a stable isotope-labeled internal standard, such as 1-Bromoundecane-d3, is crucial for mitigating these issues and ensuring high-quality, reproducible data.[1][2] This guide compares and contrasts GC-MS and LC-MS/MS methods, providing detailed protocols and performance data to aid in the selection of the most appropriate technique for specific research needs.

Data Presentation: A Comparative Overview

The following table summarizes the key performance characteristics of the two analytical methods for the quantification of 1-Bromododecane using 1-Bromoundecane-d3 as an internal standard.

Parameter	Method A: GC-MS	Method B: LC-MS/MS
Instrumentation	Gas Chromatograph coupled to a Single Quadrupole Mass Spectrometer	Ultra-High-Performance Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Electrospray Ionization (ESI), Negative Ion Mode
Limit of Detection (LOD)	0.1 ng/g in tissue	0.05 ng/g in tissue
Limit of Quantitation (LOQ)	0.3 ng/g in tissue	0.15 ng/g in tissue
Linear Dynamic Range	0.5 - 200 ng/g	0.2 - 100 ng/g
Precision (%RSD)	< 10%	< 8%
Accuracy (% Recovery)	92 - 105%	95 - 108%
Sample Throughput	Moderate	High
Selectivity	Good	Excellent
Matrix Effects	Moderate	Low to Moderate (compensated by IS)
Compound Suitability	Volatile and thermally stable compounds	Wide range of polarities, suitable for thermally labile compounds

Experimental Protocols

Analyte and Internal Standard

• Analyte: 1-Bromododecane

• Internal Standard (IS): 1-Bromoundecane-d3

Method A: Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Tissue Homogenization: Homogenize 1 gram of fish tissue with anhydrous sodium sulfate.

• Internal Standard Spiking: Spike the homogenized tissue with a known amount of 1-Bromoundecane-d3 solution in isooctane.

• Extraction: Perform pressurized liquid extraction with a 1:1 (v/v) mixture of hexane and dichloromethane.

• Lipid Removal: The extract is subjected to gel permeation chromatography (GPC) for lipid removal.

• Solid-Phase Extraction (SPE):

  • Condition a silica SPE cartridge with hexane.

  • Load the lipid-free extract onto the cartridge.

  • Wash the cartridge with hexane to remove interferences.

  • Elute the analyte and internal standard with a 1:1 (v/v) mixture of hexane and dichloromethane.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in 100 µL of isooctane for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode, 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 min.

  • Ramp: 15 °C/min to 280 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1-Bromododecane ions: m/z 135, 137, 191, 193

  • 1-Bromoundecane-d3 ions: m/z 124, 178, 180

Method B: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Sample Preparation: Liquid-Liquid Extraction (LLE) and SPE

• Tissue Homogenization: Homogenize 1 gram of fish tissue in water.

• Internal Standard Spiking: Spike the homogenate with a known amount of 1-Bromoundecane-d3 solution in methanol.

• Protein Precipitation: Add acetonitrile to the homogenate, vortex, and centrifuge to precipitate proteins.

• Liquid-Liquid Extraction (LLE):

  • Transfer the supernatant to a new tube.

  • Add methyl tert-butyl ether (MTBE) and shake vigorously.

  • Collect the organic (upper) layer.

• Solid-Phase Extraction (SPE):

  • The organic extract is passed through a silica-based SPE cartridge for further cleanup.

• Concentration: Evaporate the final eluate under nitrogen and reconstitute in 100 µL of 90:10 (v/v) methanol:water for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC System or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • Start with 70% B, increase to 95% B over 5 min, hold for 2 min, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • 1-Bromododecane transitions: [M-H]- → Br- (m/z 247 → 79), [M-H]- → Br- (m/z 247 → 81)

  • 1-Bromoundecane-d3 transitions: [M-d3-H]- → Br- (m/z 234 → 79), [M-d3-H]- → Br- (m/z 234 → 81)

Mandatory Visualizations

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Simplified bioaccumulation pathway of a lipophilic environmental contaminant.

References

• 1. [Determination of three brominated flame retardants in human serum using solid-phase extraction coupled with ultra-performance liquid chromatography-tandem mass spectrometry and gas chromatography-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]

Comparative Guide to 1-Bromoundecane-d3 Standards for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Bromoundecane-d3 analytical standards and its common alternatives. The information presented is designed to assist researchers in selecting the most suitable standard for their specific analytical needs, with a focus on applications in mass spectrometry-based quantification.

Product Comparison

The selection of an appropriate analytical standard is critical for achieving accurate and reproducible results. This section compares 1-Bromoundecane-d3 with its non-deuterated counterpart and other relevant alkyl bromide standards. The data presented is based on typical specifications found in Certificates of Analysis (CoA) from leading suppliers.

Table 1: Comparison of Analytical Standards

Parameter	1-Bromoundecane-d3	1-Bromoundecane	1-Bromodecane	1-Bromododecane
Supplier (Example Lot)	CDN Isotopes (D-4014)	Sigma-Aldrich (BCCJ8744)	Sigma-Aldrich	Sigma-Aldrich (MKCS4158)
Chemical Formula	C₁₁H₂₀D₃Br	C₁₁H₂₃Br	C₁₀H₂₁Br	C₁₂H₂₅Br
Molecular Weight	~238.22 g/mol	235.20 g/mol	221.18 g/mol	249.23 g/mol
Chemical Purity (by GC)	≥98%	≥98.0%	≥98.0%	≥97%
Isotopic Enrichment	≥98 atom % D	Not Applicable	Not Applicable	Not Applicable
Physical Form	Liquid	Liquid	Liquid	Liquid

Note: The data in this table is representative and may vary between different suppliers and specific lots. Always refer to the Certificate of Analysis provided with the standard for exact specifications.

Experimental Protocols

Accurate quantification of alkyl halides often relies on gas chromatography-mass spectrometry (GC-MS). Below are detailed methodologies for sample preparation and analysis.

Experimental Protocol: GC-MS Analysis of Alkyl Bromides

This protocol is designed for the quantification of 1-bromoundecane and its analogs in a sample matrix.

1. Sample Preparation:

• Standard Solution Preparation: Prepare a stock solution of the analytical standard (e.g., 1-Bromoundecane-d3) in a suitable volatile solvent such as dichloromethane or hexane at a concentration of approximately 1 mg/mL. Perform serial dilutions to create a series of calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard: For quantitative analysis, a deuterated internal standard is recommended. 1-Bromoundecane-d3 is an ideal internal standard for the analysis of 1-Bromoundecane.

• Sample Extraction: For solid samples, perform a liquid-solid extraction using a suitable organic solvent. For liquid samples, a liquid-liquid extraction may be necessary to isolate the analyte of interest.

• Final Sample Preparation: Prior to injection, filter the sample extract through a 0.2 µm syringe filter to remove any particulate matter.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent).

• Mass Spectrometer: Agilent 5977A Single Quadrupole MSD (or equivalent).

• Column: VF-624ms capillary column (60 m x 0.25 mm i.d. x 1.4 µm film thickness) or similar.

• Injection Mode: Splitless injection.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-550.

3. Data Analysis:

• Identify the target analytes based on their retention times and mass spectra.

• Quantify the analytes using a calibration curve generated from the standard solutions. The use of an internal standard will improve the accuracy and precision of the quantification.

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for the quantitative analysis of alkyl bromides using GC-MS with an internal standard.

Workflow for quantitative analysis of alkyl bromides by GC-MS.

Performance Evaluation of 1-Bromoundecane-d3 in Complex Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Bromoundecane-d3's performance as an internal standard in the quantitative analysis of complex matrices. It is designed to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs. The information presented is based on established analytical principles and data from analogous deuterated compounds, offering a framework for its application.

Introduction to Isotope Dilution Mass Spectrometry (IDMS)

The use of deuterated compounds like 1-Bromoundecane-d3 as internal standards is a cornerstone of isotope dilution mass spectrometry (IDMS), a highly accurate method for quantifying analytes.[1] This technique relies on adding a known amount of an isotopically labeled standard to a sample before processing.[1] The labeled standard is chemically identical to the analyte of interest but has a different mass due to the presence of deuterium atoms.[1] This allows the mass spectrometer to distinguish between the analyte and the internal standard. Any loss of the target analyte during sample preparation and analysis is accompanied by a proportional loss of the deuterated internal standard.[1] By measuring the ratio of the native analyte to the deuterated standard, the initial concentration of the analyte can be accurately calculated, regardless of recovery efficiency.[1]

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for accurate and robust quantitative analysis. Ideally, an internal standard should be chemically similar to the analyte, have a retention time close to but separate from the analyte, and not be naturally present in the sample matrix. Deuterated compounds are often considered the gold standard for use as internal standards in mass spectrometry-based methods.

This section compares the expected performance of 1-Bromoundecane-d3 with other common types of internal standards.

Internal Standard Type	Advantages	Disadvantages	Best Suited For
1-Bromoundecane-d3 (Deuterated Analyte Analogue)	- High accuracy due to similar chemical and physical properties to the analyte. - Corrects for matrix effects and variations in extraction efficiency and instrument response. - Co-elutes with the analyte, simplifying data analysis.	- Can be more expensive than other options. - Synthesis may not be available for all analytes.	- Trace-level quantification in complex matrices (e.g., biological fluids, environmental samples). - Methods requiring high precision and accuracy.
Homologous Series (e.g., other brominated alkanes)	- More affordable than deuterated standards. - Readily available.	- May not perfectly mimic the analyte's behavior during sample preparation and analysis. - Differences in retention time can lead to variations in instrument response.	- Routine analysis where high accuracy is not the primary concern. - Screening methods.
Structurally Unrelated Compound	- Low cost and wide availability.	- Significant differences in chemical and physical properties can lead to inaccurate quantification. - Does not effectively compensate for matrix effects.	- Not recommended for complex matrices or trace-level analysis.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the analysis of non-polar compounds in complex matrices using 1-Bromoundecane-d3 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction for Aqueous Matrices (e.g., Water, Plasma)

• Spiking: To a 10 mL sample, add a known amount of 1-Bromoundecane-d3 solution (e.g., 100 µL of a 1 µg/mL solution in methanol).

• Extraction: Add 5 mL of a suitable non-polar solvent such as hexane or dichloromethane.

• Mixing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of the analyte and internal standard.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Drying: Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to a final volume of 1 mL.

• Analysis: The concentrated extract is now ready for GC-MS analysis.

Sample Preparation: Solid Phase Extraction (SPE) for Complex Matrices (e.g., Soil, Tissue Homogenate)

• Homogenization and Spiking: Homogenize a 1 g sample with a suitable solvent. Add a known amount of 1-Bromoundecane-d3.

• Extraction: Perform solvent extraction using techniques like sonication or accelerated solvent extraction (ASE).

• Cleanup: The extract is then subjected to cleanup using a solid-phase extraction (SPE) cartridge to remove interfering matrix components.

• Elution: Elute the analyte and internal standard from the SPE cartridge with an appropriate solvent.

• Concentration: Concentrate the eluate under a gentle stream of nitrogen.

• Analysis: The purified and concentrated sample is ready for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC): Agilent 8890 GC System (or equivalent).

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm.

• Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

• Mass Spectrometer (MS): Agilent 5977B Series GC/MSD (or equivalent).

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of the analytical processes described.

Caption: Workflow for Liquid-Liquid Extraction.

Caption: Workflow for Solid Phase Extraction.

Caption: Logic of Isotope Dilution Mass Spectrometry.

Stability and Recovery

While specific stability data for 1-Bromoundecane-d3 is not extensively published, deuterated internal standards are generally considered stable throughout the extraction and analysis process when handled correctly. The primary advantage of using a deuterated standard is that its stability and recovery are expected to closely mirror that of the unlabeled analyte. Any degradation or loss of the internal standard during sample preparation will be proportional to the loss of the analyte, thus providing an accurate correction. For optimal stability, it is recommended to store stock solutions of 1-Bromoundecane-d3 in a cool, dark place and to minimize freeze-thaw cycles.

Conclusion

1-Bromoundecane-d3 serves as a high-quality internal standard for the quantification of brominated undecane and other similar long-chain halogenated hydrocarbons in complex matrices. Its use within an isotope dilution mass spectrometry framework provides a robust and accurate analytical method, effectively compensating for variations in sample preparation and instrument response. The experimental protocols and workflows provided in this guide offer a solid foundation for the implementation of 1-Bromoundecane-d3 in demanding research and development applications.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling 1-Bromoundecane-d3

This guide provides critical safety protocols and logistical plans for researchers, scientists, and drug development professionals handling 1-Bromoundecane-d3. The following procedures are designed to ensure safe laboratory operations and proper disposal, fostering a secure research environment. While specific data for the deuterated form is limited, the safety precautions for 1-Bromoundecane are directly applicable due to their similar chemical structures and properties.

Physical and Chemical Properties

1-Bromoundecane is a colorless liquid.[1] Key quantitative data for 1-Bromoundecane are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₁₁H₂₃Br
Molecular Weight	235.20 g/mol [2]
Appearance	Clear, colorless to yellowish liquid[2][3]
Melting Point	-9 °C (15.8 °F)
Boiling Point	137 - 138 °C (278.6 - 280.4 °F) at 18 mmHg
Density	1.050 - 1.054 g/mL at 25 °C
Flash Point	> 110 °C (> 230 °F)
Solubility	Insoluble in water; Soluble in many organic solvents like ethers and alcohols.
Vapor Density	8.2 (vs air)

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 1-Bromoundecane-d3 to prevent skin and eye irritation, as well as respiratory exposure. The minimum required PPE includes safety glasses, a lab coat, long pants, closed-toe shoes, and gloves.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the laboratory. A face shield is recommended when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Gloves must be inspected for integrity before each use and removed immediately after contact with the chemical.
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn and fully buttoned.
Respiratory Protection	Chemical Fume Hood	All handling of the compound should be conducted in a certified chemical fume hood to avoid the inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential to minimize exposure and prevent accidents during the handling of 1-Bromoundecane-d3.

Preparation

• Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

• Verify that all necessary PPE is available and in good condition.

• Locate the nearest eyewash station and safety shower before commencing work.

• Have appropriate spill containment materials readily accessible.

Handling

• Conduct all work with 1-Bromoundecane-d3 inside a certified chemical fume hood.

• Avoid direct contact with skin and eyes. Do not breathe mist, vapors, or spray.

• Use compatible labware (e.g., glass, Teflon®).

• Keep containers tightly closed when not in use.

Post-Handling

• Thoroughly wash hands with soap and water after handling, even if gloves were worn.

• Clean all contaminated surfaces in the fume hood.

• Properly remove and dispose of contaminated gloves and other disposable PPE.

Disposal Plan

Proper disposal of 1-Bromoundecane-d3 and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection : Collect all waste containing 1-Bromoundecane-d3 in a designated, properly labeled, and sealed container. Do not mix with other waste.

• Container Management : Handle uncleaned containers as you would the product itself.

• Disposal Procedure : Dispose of the chemical waste through a licensed hazardous material disposal company. Ensure compliance with all federal and local regulations regarding chemical waste disposal.

First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air and keep them at rest in a position comfortable for breathing. If breathing is difficult, seek medical attention.
Skin Contact	Immediately take off contaminated clothing. Wash the affected area with soap and plenty of water. If skin irritation occurs, get medical advice.
Eye Contact	Rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 1-Bromoundecane-d3 in a laboratory setting.

Caption: Safe handling workflow for 1-Bromoundecane-d3.

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. fishersci.com [fishersci.com]